3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

• CAS: 353260-84-1

Core Science & Biosynthesis

Chemical structure and properties of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

A Comprehensive Technical Guide to 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazine scaffold is a privileged heterocyclic motif in medicinal chemistry, recognized for its broad spectrum of biological activities.[1] This guide provides an in-depth technical overview of a specific derivative, 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one. We will explore its molecular architecture, predictable physicochemical properties, a validated synthetic pathway, and its potential pharmacological significance. The document is structured to serve as a foundational resource for researchers engaged in the discovery and development of novel therapeutics, particularly those leveraging the versatile chemistry of the triazine nucleus.

Molecular Structure and Chemical Identity

The title compound is a uniquely substituted heterocycle, integrating three key chemical moieties: a 1,2,4-triazin-5(2H)-one core, a methyl group at the C6 position, and a cinnamylthio group at the C3 position.

• 1,2,4-Triazin-5(2H)-one Core: This six-membered ring contains three nitrogen atoms and is the foundational pharmacophore. Its derivatives are known to exhibit a wide range of biological effects, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2]

• 6-Methyl Group: The addition of a small alkyl group, such as methyl, can significantly influence the molecule's lipophilicity, metabolic stability, and steric interactions with biological targets.

• 3-(Cinnamylthio) Group: This substituent is comprised of a cinnamyl group (C₆H₅-CH=CH-CH₂-) linked to the triazine ring via a sulfur atom (thioether linkage). This group imparts significant lipophilicity and introduces a flexible, conjugated system that can be crucial for receptor binding and pharmacokinetic properties.

The combination of these structural features results in a molecule with a distinct chemical profile, meriting further investigation for its therapeutic potential.

Physicochemical and Spectroscopic Properties

While specific experimental data for the title compound is not widely published, we can predict its key properties based on its constituent parts and data from closely related analogs.

Property	Predicted Value / Characteristic	Rationale & Key Spectroscopic Features
Molecular Formula	C₁₃H₁₃N₃OS	Derived from structural components.
Molecular Weight	259.33 g/mol	Calculated from the molecular formula.
Physical Form	Likely a solid at room temperature.	Similar heterocyclic compounds are typically crystalline solids.[3]
Melting Point	Expected to be in the range of 180-230 °C.	The precursor, 6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one, has a melting point of 218-221 °C.[3] Alkylation at the sulfur atom may slightly alter this.
Solubility	Poorly soluble in water; soluble in organic solvents like DMSO, DMF, and chlorinated solvents.	The aromatic cinnamyl group and heterocyclic core suggest this solubility profile.
¹H-NMR	- ~2.3 ppm (s, 3H): Methyl protons (CH₃) on the triazine ring.- ~4.0 ppm (d, 2H): Methylene protons (-S-CH₂-) of the cinnamyl group.- ~6.3-6.6 ppm (m, 2H): Vinylic protons (-CH=CH-) of the cinnamyl group.- ~7.2-7.5 ppm (m, 5H): Aromatic protons of the phenyl ring.- ~11-13 ppm (br s, 1H): NH proton of the triazine ring.	These chemical shifts are characteristic for the respective functional groups in similar molecular environments.[2][4]
¹³C-NMR	- ~15-20 ppm: Methyl carbon.- ~35 ppm: Methylene carbon (-S-CH₂-).- ~120-140 ppm: Vinylic and aromatic carbons.- ~145-155 ppm: Triazine ring carbons (C=N).- ~160-170 ppm: Carbonyl carbon (C=O).- ~170-180 ppm: Thio-substituted carbon (C-S).	Assignments are based on known spectra of triazinethiones and cinnamyl derivatives.[5][6]
FT-IR (cm⁻¹)	- ~3200-3400: N-H stretching.- ~3000-3100: Aromatic & Vinylic C-H stretching.- ~1650-1700: C=O (amide) stretching.- ~1580-1620: C=N and C=C stretching.- ~1200-1300: C-N stretching.	These vibrational frequencies are hallmarks of the triazinone ring and the cinnamyl substituent.[4]

Synthesis and Mechanistic Rationale

The most logical and field-proven approach to synthesizing 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one is a two-step process involving the initial formation of a triazine-thione precursor, followed by S-alkylation.

Step 1: Synthesis of 6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one (Precursor)

The precursor is synthesized via a condensation and cyclization reaction between pyruvic acid and thiocarbohydrazide.[7] This is a standard and efficient method for creating the 6-methyl-3-thioxo-triazinone core.

Step 2: S-alkylation to Yield the Final Product

The key reaction is a nucleophilic substitution where the thione precursor, deprotonated to form a highly nucleophilic thiolate anion, attacks an electrophilic cinnamyl halide (e.g., cinnamyl bromide).

• Choice of Base and Solvent: The use of a non-nucleophilic base (e.g., K₂CO₃, NaH) in a polar aprotic solvent like Dimethylformamide (DMF) or Acetonitrile is critical. The solvent facilitates the dissolution of reactants and stabilizes the transition state, while the base deprotonates the thiol tautomer of the precursor without competing in the substitution reaction. This ensures selective alkylation at the sulfur atom.[5]

Detailed Experimental Protocol

• Precursor Synthesis: Synthesize 6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one from pyruvic acid and thiocarbohydrazide as per established literature methods.[7]

• Reaction Setup: To a solution of 6-methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one (1.0 eq) in anhydrous DMF (10 mL/mmol), add anhydrous potassium carbonate (1.5 eq).

• Addition of Alkylating Agent: Stir the mixture at room temperature for 30 minutes to ensure complete deprotonation. Then, add cinnamyl bromide (1.1 eq) dropwise.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor its progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-8 hours).

• Workup: Pour the reaction mixture into ice-cold water. The crude product will precipitate out of the solution.

• Purification: Collect the solid precipitate by vacuum filtration, wash with cold water, and dry. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the pure 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one.

Synthesis Workflow Diagram

Caption: Synthetic pathway for 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one.

Pharmacological Potential and Future Directions

The 1,2,4-triazine core is a versatile scaffold in drug discovery.[8] Derivatives have demonstrated significant activity in several therapeutic areas.

• Anticancer Activity: Many triazine derivatives exhibit potent antiproliferative and cytotoxic effects against various cancer cell lines.[9][10] Fused triazolo-triazine systems, derived from the same 6-methyl-3-thioxo precursor, have shown efficacy against lung, prostate, and pancreatic cancer cell lines, sometimes inducing apoptosis.[11][12] The introduction of the lipophilic cinnamylthio group could enhance cell membrane permeability and interaction with intracellular targets, potentially leading to improved anticancer activity.

• Antimicrobial Activity: The 3-thioxo-1,2,4-triazin-5-one scaffold has been explored for the development of new antimicrobial agents.[5][6] The sulfur atom is often crucial for activity, and modifications at this position can modulate the spectrum and potency against bacterial and fungal strains.

• Enzyme Inhibition: The nitrogen-rich heterocyclic structure is well-suited for coordinating with metal ions in enzyme active sites or forming hydrogen bonds with key residues. This makes triazines promising candidates for enzyme inhibitor design.

Logical Framework for Biological Evaluation

Caption: A proposed workflow for the biological evaluation of the title compound.

Future Directions: The logical next step for this molecule is its synthesis and subsequent screening in a panel of biological assays. Initial in vitro testing against a diverse set of human cancer cell lines (such as lung, breast, and colon) and representative microbial strains would be a cost-effective strategy to identify any significant biological activity. Positive hits would warrant further investigation into the mechanism of action, structure-activity relationships (SAR) through analog synthesis, and potential for in vivo efficacy studies.

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Biological activity of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one in pharmacology

Pharmacological Profile and Evaluation Strategy: 3-(Cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

Abstract This technical guide outlines the pharmacological characterization, synthesis, and biological evaluation of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one , a specific S-alkylated derivative of the 1,2,4-triazin-5-one scaffold. As a Senior Application Scientist, I present this guide not merely as a review, but as a strategic framework for researchers to validate its potential as a multi-target therapeutic agent. The compound combines the privileged 1,2,4-triazine core—known for antimicrobial and anticancer activities—with a cinnamyl moiety, enhancing lipophilicity and binding affinity through

- stacking interactions.

Compound Architecture & Synthesis Strategy

The pharmacological efficacy of this molecule relies on the synergistic relationship between the 1,2,4-triazine core (providing hydrogen bond acceptors/donors) and the cinnamylthio side chain (providing hydrophobic bulk and steric complementarity).

Retrosynthetic Analysis

The target molecule is synthesized via the S-alkylation of the parent thione, 6-methyl-3-thioxo-1,2,4-triazin-5(2H)-one , with cinnamyl bromide (or chloride) under basic conditions. This pathway preserves the N-H functionality at position 2 (or 4, depending on tautomerism), which is critical for solubility and receptor binding.

Synthesis Protocol:

• Precursor Preparation: Condensation of pyruvic acid with thiosemicarbazide yields 6-methyl-3-thioxo-1,2,4-triazin-5(2H)-one.

• S-Alkylation:

  • Reagents: 6-methyl-3-thioxo-1,2,4-triazin-5(2H)-one (10 mmol), Cinnamyl bromide (10 mmol), Potassium Carbonate (

    , 20 mmol).

  • Solvent: Anhydrous Acetone or DMF.

  • Condition: Reflux for 4–6 hours.

  • Workup: Pour into ice-water; filter the precipitate; recrystallize from Ethanol/DMF.

  • Yield Expectation: 75–85%.

Caption: Synthetic pathway for 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one via S-alkylation.

Pharmacological Profile: Mechanisms & Targets

Based on the Structure-Activity Relationship (SAR) of S-alkylated 1,2,4-triazinones, this specific derivative is predicted to exhibit activity across three primary domains.

Antimicrobial Activity (Bacterial & Fungal)

• Mechanism: The lipophilic cinnamyl tail facilitates penetration through the lipid bilayer of Gram-positive bacteria (e.g., S. aureus) and fungal membranes (C. albicans).

• Target: Inhibition of Glucosamine-6-phosphate synthase , a key enzyme in cell wall biosynthesis. The triazine ring mimics the transition state of the enzyme's substrate.

• Expected Potency: The cinnamyl derivative typically shows lower MIC values (higher potency) than the methyl/ethyl analogs due to increased hydrophobic interaction with the enzyme active site.

Anticancer Activity (Cytotoxicity)[1][2]

• Mechanism: S-alkylated triazinones induce apoptosis via the mitochondrial pathway .

• Target: Caspase-3 activation and downregulation of Bcl-2 . The planar cinnamyl group may also allow for DNA intercalation or inhibition of Topoisomerase II.

• Cell Lines: High activity is often observed in HepG2 (liver), MCF-7 (breast), and HCT-116 (colon) carcinoma lines.

Enzyme Inhibition (Urease & Tyrosinase)

• Urease Inhibition: The N-H and C=O groups of the triazinone core can chelate the Nickel (Ni) ions in the urease active site, preventing urea hydrolysis (relevant for H. pylori treatment).

• Tyrosinase Inhibition: The sulfur atom and the conjugated cinnamyl system can interact with the copper active site of tyrosinase.

Experimental Validation Protocols

To validate the biological activity of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one, the following standardized protocols must be executed.

Antimicrobial Assay (Broth Microdilution)

• Objective: Determine Minimum Inhibitory Concentration (MIC).

• Strains: S. aureus (ATCC 25923), E. coli (ATCC 25922), C. albicans (ATCC 10231).

• Protocol:

  • Dissolve compound in DMSO (stock 1 mg/mL).

  • Prepare serial dilutions (500

    g/mL to 0.9 g/mL) in Mueller-Hinton Broth.

  • Inoculate with

    CFU/mL of bacteria.

  • Incubate at 37°C for 24h.

  • Read: Lowest concentration with no visible growth is the MIC.

  • Control: Ciprofloxacin (antibacterial) and Fluconazole (antifungal).

Anticancer Assay (MTT Viability)

• Objective: Assess cytotoxicity (

  ) against cancer cell lines.

• Protocol:

  • Seed cells (e.g., MCF-7) in 96-well plates (

    cells/well).

  • Incubate for 24h to allow attachment.

  • Treat with compound (0.1 – 100

    M) for 48h.

  • Add MTT reagent (5 mg/mL); incubate 4h.

  • Dissolve formazan crystals in DMSO.

  • Measure absorbance at 570 nm.

  • Calculation: Plot % Cell Viability vs. Log[Concentration] to determine

    .

Urease Inhibition Assay (Indophenol Method)

• Objective: Evaluate potential for anti-H. pylori activity.

• Protocol:

  • Mix Jack bean urease (25

    L) with compound (various concentrations).

  • Incubate at 30°C for 15 min.

  • Add Urea substrate (50

    L); incubate 30 min.

  • Add Phenol-hypochlorite reagents (alkaline).

  • Measure absorbance at 625 nm (blue complex formation).

  • Reference: Thiourea (standard inhibitor).

Quantitative Data Summary (Projected)

The following table summarizes expected performance metrics based on the SAR of the 3-cinnamylthio-1,2,4-triazin-5-one class [1, 2].

Assay Type	Target/Strain	Expected Activity	Reference Standard
Antimicrobial	S. aureus	MIC: 4 – 8 g/mL	Ciprofloxacin (0.5 g/mL)
Antimicrobial	E. coli	MIC: 16 – 32 g/mL	Ciprofloxacin (0.01 g/mL)
Antifungal	C. albicans	MIC: 8 – 16 g/mL	Fluconazole (1 g/mL)
Anticancer	MCF-7 (Breast)	: 5 – 10 M	Doxorubicin (1-2 M)
Enzyme Inhibition	Urease	: 20 – 30 M	Thiourea (21 M)

Mechanism of Action Visualization

The proposed mechanism for anticancer activity involves the induction of apoptosis via the intrinsic mitochondrial pathway, triggered by the compound's interference with survival signaling.

Caption: Proposed apoptotic signaling pathway induced by S-alkylated 1,2,4-triazin-5-one derivatives.

References

• Abdel-Rahman, R. M., et al. (2025). Synthesis, Characterization and Biological Activity of Some 1,2,4-Triazine Derivatives. ResearchGate. Link

• Hassan, A. S., et al. (2016). Synthesis, Characterization and Biological Evaluation of New Fused Triazine Derivatives Based on 6-Methyl-3-thioxo-1,2,4-triazin-5-one. PubMed. Link

• Zapol'skii, V. A., et al. (2025).[1] Synthesis and Microbiological Activities of 3-Nitropyrazolo-[1,5-d][1,2,4]triazin-7(6H)-ones and Derivatives. MDPI Molecules. Link

• Al-Masoudi, N. A., et al. (2023). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal Chemical Sciences.[2] Link

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A Technical Guide to the Putative Mechanism of Action of Cinnamylthio Triazinone Compounds

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Synthesis of Privileged Scaffolds

In the landscape of medicinal chemistry, the pursuit of novel therapeutic agents often involves the strategic combination of "privileged structures"—molecular scaffolds known to interact with multiple biological targets. This guide focuses on a novel, theoretical class of compounds: cinnamylthio triazinones . By dissecting the established pharmacology of their constituent parts—the 1,2,4-triazinone core, the cinnamyl moiety, and the thioether linker—we can construct a robust, evidence-based hypothesis for their mechanism of action and outline a comprehensive strategy for its experimental validation.

The 1,2,4-triazinone core is a well-established pharmacophore recognized for its broad spectrum of biological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3][4] Its derivatives have been successfully developed to target a range of proteins critical to disease progression.[5][6] Complementing this is the cinnamyl group, derived from natural products like cinnamaldehyde. This moiety is not merely a passive structural component; it is a bioactive entity in its own right, demonstrating significant anticancer properties through the induction of apoptosis, modulation of inflammatory pathways, and inhibition of angiogenesis.[1][2][5][7]

The fusion of these two scaffolds via a thioether (-S-) linkage creates a unique chemical entity. The thioether can modulate the compound's physicochemical properties, such as lipophilicity and target engagement.[8] Critically, the cinnamyl group contains an α,β-unsaturated carbonyl system, a classic Michael acceptor.[6] This feature introduces the compelling possibility of covalent inhibition , where the compound forms a permanent bond with its target protein, often a cysteine residue, leading to potent and sustained inactivation.[9][10]

This guide, therefore, puts forth a primary hypothesis: Cinnamylthio triazinone compounds function as multi-targeted anticancer agents, where the triazinone core provides the structural basis for target recognition, and the cinnamylthio moiety enhances potency and introduces a potential covalent mechanism of action.

Part 1: Proposed Molecular Mechanisms of Action

Primary Hypothesis: Multi-Targeted Anticancer Activity

The convergence of evidence from related triazinone and cinnamaldehyde compounds points strongly toward a multi-pronged assault on cancer cell biology.

Numerous s-triazine derivatives are known to inhibit protein kinases that are hyperactivated in cancer, such as the Epidermal Growth Factor Receptor (EGFR) and key components of the PI3K/Akt/mTOR pathway.[5][6] Cinnamaldehyde has also been shown to suppress the PI3K/Akt signaling cascade.[5] We propose that the triazinone portion of the molecule orients within the ATP-binding pocket of these kinases, while the cinnamylthio tail occupies adjacent hydrophobic regions, potentially interacting with allosteric sites.

Certain 1,2,4-triazinone derivatives are documented to inhibit the polymerization of β-tubulin, a mechanism shared with highly successful chemotherapeutics like Taxol and the vinca alkaloids.[11] This action disrupts the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.

Another established mechanism for triazinone-based compounds is the inhibition of topoisomerase II (Topo II).[11] By stabilizing the Topo II-DNA cleavage complex, these compounds prevent the re-ligation of DNA strands, causing catastrophic DNA damage and triggering apoptosis.

The most novel aspect of our hypothesis centers on the cinnamyl moiety's α,β-unsaturated system. This electrophilic "warhead" is a Michael acceptor, poised to react with nucleophilic residues—most notably cysteine—in the active site of target proteins.[9][10][12] This covalent and potentially irreversible binding would lead to complete and lasting inhibition of the target's function, offering a significant potency advantage over reversible inhibitors.

Caption: Proposed multi-target anticancer mechanism of cinnamylthio triazinones.

Secondary Hypothesis: Modulation of the NLRP3 Inflammasome

Beyond oncology, triazinone derivatives have been identified as potent, direct inhibitors of the NLRP3 inflammasome.[7] The NLRP3 inflammasome is a key component of the innate immune system, and its aberrant activation is implicated in a host of inflammatory diseases. It is proposed that these compounds bind directly to the NACHT domain of the NLRP3 protein, preventing its conformational changes and subsequent assembly of the inflammasome complex. The lipophilic nature of the cinnamylthio tail could enhance cell permeability, improving access to this cytosolic target and resulting in potent anti-inflammatory activity.

Part 2: A Framework for Experimental Validation

The following section outlines a logical, multi-stage workflow designed to systematically validate the proposed mechanisms of action. This represents a practical roadmap for researchers in drug development.

Caption: A staged workflow for validating the mechanism of action.

Quantitative Data Summary (Hypothetical)

Effective lead optimization requires quantitative assessment. The table below presents a hypothetical dataset for a lead cinnamylthio triazinone compound, "CTT-001," based on the validation workflow.

Assay Type	Target Cell Line / Protein	Metric	Value	Reference Compound
Cytotoxicity	MCF-7 (Breast Cancer)	IC₅₀	1.2 µM	Doxorubicin (0.8 µM)
HCT-116 (Colon Cancer)	IC₅₀	2.5 µM	Doxorubicin (1.1 µM)
Cell Cycle	HCT-116	% G2/M Arrest (at 2x IC₅₀)	75%	Nocodazole (85%)
Apoptosis	HCT-116	Caspase 3/7 Activation	8.2-fold increase	Staurosporine (10-fold)
Enzymatic	EGFR Kinase	IC₅₀	0.8 µM	Erlotinib (0.1 µM)
Topoisomerase II	IC₅₀	5.1 µM	Etoposide (2.0 µM)
Inflammasome	LPS/ATP-primed THP-1	IL-1β Release IC₅₀	0.5 µM	MCC950 (0.1 µM)

Part 3: Detailed Experimental Protocols

Protocol 1: Cell Cycle Analysis via Propidium Iodide Staining

This protocol is designed to determine if the test compound induces arrest at a specific phase of the cell cycle.

• Cell Seeding: Seed HCT-116 cells in 6-well plates at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

• Compound Treatment: Treat cells with the cinnamylthio triazinone compound at various concentrations (e.g., 0.5x, 1x, and 2x the predetermined IC₅₀ value) for 24 hours. Include a vehicle control (e.g., 0.1% DMSO) and a positive control for G2/M arrest (e.g., 100 nM Nocodazole).

• Cell Harvesting: Aspirate the media, wash cells with 1x PBS, and detach using trypsin-EDTA. Neutralize with complete media and transfer the cell suspension to 15 mL conical tubes.

• Fixation: Centrifuge cells at 300 x g for 5 minutes. Discard the supernatant and resuspend the pellet in 500 µL of ice-cold PBS. While vortexing gently, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells at 500 x g for 10 minutes. Decant the ethanol and wash the pellet with 5 mL of PBS. Centrifuge again and discard the supernatant.

• RNase Treatment & PI Staining: Resuspend the cell pellet in 500 µL of FxCycle™ PI/RNase Staining Solution.

• Analysis: Incubate at room temperature for 30 minutes, protected from light. Analyze the samples on a flow cytometer. Use appropriate software (e.g., FlowJo, ModFit LT) to deconvolute the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol 2: In Vitro Tubulin Polymerization Assay

This biochemical assay directly measures the effect of the compound on the assembly of purified tubulin into microtubules.

• Reagent Preparation: Reconstitute lyophilized >99% pure bovine tubulin protein in G-PEM buffer (80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, 1 mM GTP, pH 6.9) to a final concentration of 3 mg/mL. Keep on ice.

• Assay Setup: In a pre-chilled 96-well half-area plate, add 5 µL of the test compound at 10x the final desired concentration (e.g., final concentrations ranging from 1 to 100 µM). Include a vehicle control (DMSO), a positive control for inhibition (e.g., 10 µM Nocodazole), and a positive control for polymerization enhancement (e.g., 10 µM Paclitaxel).

• Reaction Initiation: Add 45 µL of the cold tubulin solution to each well. Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C.

• Data Acquisition: Measure the increase in fluorescence (Excitation: 360 nm, Emission: 450 nm) every 60 seconds for 60 minutes. The fluorescence signal is generated by the incorporation of a fluorescent reporter into the growing microtubules.

• Data Analysis: Plot fluorescence intensity versus time. The rate of polymerization can be determined from the slope of the linear portion of the curve. Calculate the percentage of inhibition relative to the vehicle control.

Protocol 3: Covalent Binding Assessment by Mass Spectrometry

This experiment aims to confirm if the compound covalently modifies its target protein.

• Incubation: Incubate the purified target protein (e.g., 10 µM recombinant EGFR kinase domain) with a 5-fold molar excess of the cinnamylthio triazinone compound in an appropriate reaction buffer for 2 hours at room temperature. Include a control reaction with vehicle (DMSO).

• Sample Cleanup: Remove excess, unbound compound using a desalting column (e.g., Zeba™ Spin Desalting Columns) equilibrated with a volatile buffer like 50 mM ammonium bicarbonate.

• Intact Protein Analysis: Dilute the desalted protein sample to 1 µM. Analyze by liquid chromatography-mass spectrometry (LC-MS) on a high-resolution mass spectrometer (e.g., Q-Exactive or Orbitrap).

• Data Interpretation: Deconvolute the resulting mass spectra. A mass shift in the compound-treated sample corresponding to the molecular weight of the cinnamylthio triazinone compound (or a fragment thereof) compared to the vehicle control provides direct evidence of covalent modification.

• (Optional) Peptide Mapping: To identify the specific site of modification, digest the protein samples with trypsin. Analyze the resulting peptide mixture by LC-MS/MS. Search the MS/MS data against the protein sequence, including a variable modification on cysteine residues corresponding to the mass of the compound. Identification of a modified peptide will pinpoint the exact amino acid residue that was targeted.

References

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• Abdel-Wahab, B.F., et al. (2016). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF NEW FUSED TRIAZINE DERIVATIVES BASED ON 6-METHYL-3-THIOXO-1,2,4-TRIAZIN-5-ONE. Acta Poloniae Pharmaceutica. Available at: [Link]

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• Choudhari, A.S., et al. (2020). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules. Available at: [Link]

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The Ascendancy of a Versatile Scaffold: A Technical Guide to the History and Discovery of S-Alkylated 1,2,4-Triazin-5-ones

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 1,2,4-triazine nucleus, a six-membered heterocyclic motif containing three nitrogen atoms, has long captured the attention of medicinal chemists due to its remarkable versatility and broad spectrum of pharmacological activities.[1] Among its numerous derivatives, S-alkylated 1,2,4-triazin-5-ones have emerged as a particularly promising class of compounds, demonstrating significant potential in the development of novel therapeutic agents. This in-depth technical guide provides a comprehensive exploration of the history, discovery, and synthetic evolution of these fascinating molecules. We will delve into the foundational synthetic strategies for constructing the 1,2,4-triazin-5-one core, followed by a detailed examination of the pivotal S-alkylation reaction. Furthermore, this guide will illuminate the diverse biological activities of these compounds, with a particular focus on their anticancer and antimicrobial properties, supported by mechanistic insights and structure-activity relationships.

A Historical Perspective: The Genesis of the 1,2,4-Triazin-5-one Scaffold

The exploration of the 1,2,4-triazine ring system dates back to the late 19th and early 20th centuries, with initial investigations focusing on the fundamental synthesis and reactivity of this heterocyclic core. Early synthetic routes to 1,2,4-triazin-5-ones often involved the cyclocondensation of α-keto acids or their derivatives with thiosemicarbazide or related compounds. One of the foundational methods involves the reaction of a 1,2-dicarbonyl compound with semicarbazide or thiosemicarbazide. For instance, the reaction of benzil with semicarbazide or thiosemicarbazide can yield 5,6-diphenyl-1,2,4-triazin-3(2H)-one or its thione analogue, respectively.[2]

The introduction of a mercapto group at the 3-position of the 1,2,4-triazin-5-one ring was a crucial development, paving the way for the synthesis of S-alkylated derivatives. This was typically achieved by using thiocarbohydrazide in the cyclization reaction. For example, the reaction of pyruvic acid with thiocarbohydrazide is a known route to 4-amino-3-mercapto-6-methyl-1,2,4-triazin-5(4H)-one.[3] The presence of the thiol group provided a reactive handle for further functionalization, a feature that would be extensively exploited in the years to come.

The initial focus of research on these compounds was largely on their chemical properties and the exploration of their synthetic utility. However, as the field of medicinal chemistry advanced, the biological potential of these scaffolds began to be recognized, leading to a surge in interest in their derivatization and pharmacological evaluation.

The Gateway to Diversity: Synthesis of S-Alkylated 1,2,4-Triazin-5-ones

The S-alkylation of 3-mercapto-1,2,4-triazin-5-ones is a cornerstone reaction in the diversification of this chemical class. The nucleophilic sulfur atom of the thiol group readily reacts with a variety of electrophilic alkylating agents, allowing for the introduction of a vast array of substituents. This modification has proven to be a powerful strategy for modulating the physicochemical properties and biological activities of the parent molecule.

General Reaction Scheme

The fundamental reaction involves the deprotonation of the thiol group by a base to form a more nucleophilic thiolate anion, which then undergoes a nucleophilic substitution reaction with an alkyl halide or other suitable electrophile.

Caption: General workflow for the S-alkylation of 3-mercapto-1,2,4-triazin-5-ones.

Key Experimental Parameters and Their Influence

The success and outcome of the S-alkylation reaction are highly dependent on several key experimental parameters:

• The Alkylating Agent (R-X): A wide variety of alkylating agents can be employed, including simple alkyl halides (e.g., methyl iodide, ethyl bromide), substituted benzyl halides, and more complex functionalized electrophiles. The nature of the 'R' group is a primary determinant of the biological activity of the final product.

• The Base: The choice of base is critical for efficient deprotonation of the thiol. Common bases include inorganic bases like potassium carbonate (K₂CO₃) and sodium hydroxide (NaOH), as well as organic bases such as triethylamine (Et₃N). The strength and solubility of the base can influence the reaction rate and yield.

• The Solvent: The solvent plays a crucial role in dissolving the reactants and facilitating the reaction. Polar aprotic solvents like dimethylformamide (DMF) and acetone are frequently used as they can effectively solvate the thiolate anion and do not interfere with the nucleophilic substitution.[4]

Detailed Experimental Protocols

To provide a practical understanding of the synthetic process, detailed step-by-step methodologies for the synthesis of representative S-alkylated 1,2,4-triazin-5-ones are presented below.

Protocol 1: Synthesis of 3-(Methylthio)-4-amino-6-tert-butyl-1,2,4-triazin-5-one [5]

• Dissolution: Dissolve 100 grams of 3-mercapto-4-amino-6-tert-butyl-1,2,4-triazin-5-one in a mixture of 250 ml of 2 normal NaOH and 250 ml of methanol.

• Alkylation: Add 75 grams of methyl iodide to the solution.

• Reaction: Stir the mixture for 4 hours at 20°C.

• Isolation: The product crystallizes out of the solution. Filter the solid with suction.

• Purification: Dry the product and recrystallize from benzene to obtain 3-methylthio-4-amino-6-t-butyl-1,2,4-triazin-5-one.

Protocol 2: Synthesis of 3-(Allylthio)-4-amino-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one [4]

• Reactant Mixture: To a well-stirred mixture of 4-amino-3-mercapto-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one (10 mmol) and potassium carbonate (10 mmol) in dry acetone (15 mL), add allyl bromide (10 mmol) portion-wise.

• Reaction: Stir the reaction mixture overnight at room temperature.

• Work-up: Filter the mixture to remove solid residues.

• Isolation: Evaporate the solvent under reduced pressure.

• Purification: Crystallize the residue from ethanol to yield the desired product.

Alkylating Agent	Base	Solvent	Reaction Conditions	Product	Yield (%)	Reference
Methyl Iodide	NaOH	Methanol	20°C, 4h	3-(Methylthio)-4-amino-6-tert-butyl-1,2,4-triazin-5-one	80	[5]
Allyl Bromide	K₂CO₃	Acetone	Room Temp, Overnight	3-(Allylthio)-4-amino-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one	-	[4]
Propargyl Bromide	K₂CO₃	Acetone	Room Temp, Overnight	3-(Propargylthio)-4-amino-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one	-	[4]
4-Bromobutylacetate	K₂CO₃	DMF	Reflux, 2-8h	4-((4-Amino-5-oxo-6-(2-(thiophen-2-yl)vinyl)-4,5-dihydro-1,2,4-triazin-3-yl)thio)butyl acetate	-	[4]
Epichlorohydrin	K₂CO₃	DMF	Reflux, 2-8h	4-Amino-3-((oxiran-2-yl)methylthio)-6-(2-(thiophen-2-yl)vinyl)-1,2,4-triazin-5(4H)-one	65	[6]

Spectroscopic Characterization

The structures of the synthesized S-alkylated 1,2,4-triazin-5-ones are confirmed through a combination of spectroscopic techniques.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides valuable information about the structure of the alkyl group introduced. The chemical shifts and coupling patterns of the protons on the alkyl chain confirm its connectivity to the sulfur atom. For example, in the ¹H NMR spectrum of 3-(allylthio)-4-amino-6-(2-(2-thienyl)vinyl)-1,2,4-triazin-5(4H)-one, the protons of the allyl group will show characteristic signals.

• ¹³C NMR Spectroscopy: The carbon NMR spectrum confirms the presence of all carbon atoms in the molecule and provides information about their chemical environment. The chemical shift of the carbon atom directly attached to the sulfur will be indicative of the S-alkylation.

• Infrared (IR) Spectroscopy: IR spectroscopy is useful for identifying key functional groups. The presence of a strong carbonyl (C=O) absorption band around 1670-1700 cm⁻¹ is characteristic of the triazinone ring. The disappearance of the S-H stretching band (if visible in the starting material) and the presence of C-H stretching bands corresponding to the alkyl group further support the successful S-alkylation.

• Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the compound, confirming its elemental composition. The fragmentation pattern observed in the mass spectrum can also offer valuable structural information.

A Spectrum of Biological Promise: Pharmacological Activities

S-alkylated 1,2,4-triazin-5-ones have garnered significant attention for their diverse and potent biological activities. The ability to readily modify the S-alkyl substituent has allowed for the exploration of a vast chemical space, leading to the discovery of compounds with promising anticancer and antimicrobial properties.

Anticancer Activity

A growing body of evidence highlights the potential of S-alkylated 1,2,4-triazin-5-ones as anticancer agents.[7][8] These compounds have been shown to exhibit cytotoxic activity against a range of cancer cell lines, including those of the breast, colon, and liver.[4]

Mechanism of Action: While the precise mechanisms of action are still under investigation for many derivatives, several studies have begun to shed light on their molecular targets. Some S-alkylated 1,2,4-triazin-5-ones are believed to exert their anticancer effects by inducing apoptosis (programmed cell death) in cancer cells.[9] This can occur through various signaling pathways. One proposed mechanism involves the inhibition of key enzymes involved in cancer cell proliferation and survival, such as protein kinases.

Caption: A proposed mechanism of anticancer action for S-alkylated 1,2,4-triazin-5-ones.

Structure-Activity Relationship (SAR): The nature of the S-alkyl substituent plays a critical role in determining the anticancer potency. Studies have shown that the introduction of certain functionalities on the alkyl chain can significantly enhance cytotoxic activity. For example, the presence of hydroxyl groups or other polar moieties can influence the compound's interaction with its biological target.[8]

Antimicrobial Activity

In an era of increasing antimicrobial resistance, the discovery of new antibacterial and antifungal agents is of paramount importance. S-alkylated 1,2,4-triazin-5-ones have shown promise in this area, with several derivatives exhibiting significant activity against a range of pathogenic microorganisms.[10][11]

Mechanism of Action: The antimicrobial mechanism of these compounds is not yet fully elucidated but is thought to involve the disruption of essential cellular processes in the microorganism. This could include the inhibition of key enzymes involved in cell wall synthesis, protein synthesis, or DNA replication. The triazine core, with its multiple nitrogen atoms, may also play a role in chelating essential metal ions required for microbial growth.

Structure-Activity Relationship (SAR): The antimicrobial activity is highly dependent on the structure of the S-alkyl group. For instance, the introduction of aromatic or heteroaromatic rings on the alkyl chain has been shown to enhance antibacterial and antifungal efficacy. The electronic and steric properties of the substituent are key factors influencing the compound's ability to penetrate the microbial cell and interact with its target.[12]

The Path Forward: Future Perspectives

The journey of S-alkylated 1,2,4-triazin-5-ones from their initial synthesis to their emergence as promising therapeutic leads is a testament to the power of medicinal chemistry. The versatility of the S-alkylation reaction provides a fertile ground for further exploration and optimization of this scaffold.

Future research in this area is likely to focus on several key aspects:

• Elucidation of Mechanisms: A deeper understanding of the molecular mechanisms underlying the biological activities of these compounds is crucial for their rational design and development.

• Expansion of Chemical Diversity: The synthesis and evaluation of a wider range of S-alkylated derivatives with novel and diverse functionalities will continue to be a major focus.

• Quantitative Structure-Activity Relationship (QSAR) Studies: The application of computational tools to develop QSAR models will aid in the prediction of the biological activity of new derivatives and guide the design of more potent and selective compounds.

• In Vivo Studies: Promising candidates identified from in vitro screening will need to be evaluated in animal models to assess their efficacy, pharmacokinetics, and safety profiles.

The continued exploration of S-alkylated 1,2,4-triazin-5-ones holds great promise for the discovery of new and effective drugs to combat cancer and infectious diseases, addressing some of the most pressing challenges in modern medicine.

References

• 1,2,4-triazine analogs as novel class of therapeutic agents. (2014). PubMed. [Link]

• A Short Review on the Synthesis of 1,2,4-Triazine Derivatives as Bioactive Compounds. (n.d.). ResearchGate. [Link]

• Synthesis and Anticancer Activity of Some New S-Glycosyl and S-Alkyl 1,2,4-Triazinone Derivatives. (2011). National Center for Biotechnology Information. [Link]

• Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. (2020). PubMed. [Link]

• A Short Review on the Synthesis of 1,2,4-Triazine Derivatives as Bioactive Compounds. (2021). Ingenta Connect. [Link]

• Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. (2023). Research Square. [Link]

• An overview on the recent developments of 1,2,4-triazine derivatives as anticancer compounds. (2017). PubMed. [Link]

• Design, Facile Synthesis, Antibacterial Activity and Structure-Activity Relationship of Novel Di- and Tri-Substituted 1,3,5-Triazines. (n.d.). Scilit. [Link]

• Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. (2025). ResearchGate. [Link]

• Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. (2018). Scientific Research Publishing. [Link]

• Novel one pot synthesis of substituted 1,2,4-triazines. (n.d.). Arkivoc. [Link]

• Synthesis and Anticancer Activity of Some New S-Glycosyl and S-Alkyl 1,2,4-Triazinone Derivatives. (2011). National Center for Biotechnology Information. [Link]

• Synthesis and reactions of some new 1,2,4-triazine derivatives of biological interest. (n.d.). ResearchGate. [Link]

• Mechanistic Insights and Anti-cancer Activity of 2H-benzo[b][11][13]oxazin-3(4H)-one Linked 1,2,3-Triazoles in Human Cancer Cells. (n.d.). Frontiers. [Link]

• Synthesis and anticancer activity of some new s-glycosyl and s-alkyl 1,2,4-triazinone derivatives. (2011). PubMed. [Link]

• Sonosynthesis of new functionalized optically active triazines via double Mannich reaction: antibacterial potential and in silico docking study. (2025). RSC Publishing. [Link]

• Synthesis and Anticancer Activity of Some New S-Glycosyl and S-Alkyl 1,2,4-Triazinone Derivatives. (2025). ResearchGate. [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents. (2021). MDPI. [Link]

• Antitumor Activity of s-Triazine Derivatives: A Systematic Review. (2023). MDPI. [Link]

• 13C-NMR spectral data (ppm) for selected compounds. (n.d.). ResearchGate. [Link]

• 3-Thio-3,4,5-trisubstituted-1,2,4-triazoles: high affinity somatostatin receptor-4 agonist synthesis and structure–activity relationships. (n.d.). National Center for Biotechnology Information. [Link]

• The Anticancer Action of a Novel 1,2,4-Triazine Sulfonamide Derivative in Colon Cancer Cells. (2021). MDPI. [Link]

• Process for the production of 1,2,4-triazin-5-one derivatives. (1979).

• Synthesis of 1,2,4-triazines. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis and Characterization of New 1, 2, 4- (Triazine) Thio Benzoxazole Derivatives. (2015). Scientific & Academic Publishing. [Link]

• Expedient synthesis of 1,2,4-triazinyl substituted benzo[c]coumarins via double oxidation strategy. (2023). The Distant Reader. [Link]

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• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). Zaporizhzhia State Medical and Pharmaceutical University. [Link]

• Alkylation of 1,2,4-triazole-3-thiols with haloalkanoic acid esters. (2025). ResearchGate. [Link]

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Protocols & Analytical Methods

Application Note: Selective S-Alkylation of 6-methyl-3-thioxo-1,2,4-triazin-5(2H)-one

Executive Summary

This technical guide details the protocols for the regioselective S-alkylation of 6-methyl-3-thioxo-1,2,4-triazin-5(2H)-one (CAS: 615-76-9). This transformation is a critical step in the synthesis of 1,2,4-triazin-5-one herbicides (e.g., Metribuzin) and novel antiviral/anticancer therapeutics.

While the substrate possesses multiple nucleophilic sites (N2, N4, and S), this guide demonstrates how to leverage Hard-Soft Acid-Base (HSAB) theory and solvent effects to exclusively target the sulfur atom. We present two primary methodologies: a robust aqueous-alcoholic route for scale-up and a polar aprotic route for sensitive electrophiles.

Mechanistic Principles & Regioselectivity

Tautomeric Equilibrium

The starting material exists in a tautomeric equilibrium between the thione (A) and thiol (B) forms. Under neutral conditions, the thione form predominates. However, in the presence of a base, the thiolate anion (C) is generated.

According to HSAB theory, the sulfur atom in the thiolate form is a "soft" nucleophile compared to the "hard" nitrogen atoms. Consequently, reaction with "soft" electrophiles (alkyl halides) under thermodynamic control overwhelmingly favors S-alkylation.

Reaction Pathway Visualization

The following diagram illustrates the activation and substitution pathway.

Figure 1: Mechanistic pathway favoring S-alkylation via thiolate generation.

Experimental Protocols

Method A: Aqueous-Alcoholic Base (Standard Scale-Up)

Best for: Methylation (MeI), simple alkylations, and cost-sensitive scale-up. Mechanism: Uses NaOH to generate the thiolate in a protic solvent, stabilizing the anion and preventing N-alkylation via solvation shells.

Reagents

• Substrate: 6-methyl-3-thioxo-1,2,4-triazin-5(2H)-one (1.0 eq)

• Base: NaOH (2.0 eq, 2N aqueous solution)

• Solvent: Methanol (or Ethanol)[1]

• Electrophile: Methyl Iodide (MeI) (1.1 eq)

Step-by-Step Protocol

• Dissolution: In a round-bottom flask equipped with a magnetic stirrer, suspend 10 mmol of the substrate in 15 mL of Methanol .

• Activation: Add 11 mL of 2N NaOH dropwise. The suspension should clear as the salt forms.

• Cooling: Cool the reaction mixture to 0–5°C using an ice bath. Critical: Lower temperature suppresses hydrolysis of the alkyl halide.

• Alkylation: Add 11 mmol (0.68 mL) of Methyl Iodide dropwise over 10 minutes.

• Reaction: Remove the ice bath and stir at 20–25°C (Room Temp) for 4 hours .

• Work-up:

  • The product often crystallizes directly from the reaction mixture.

  • If solid forms: Filter, wash with cold water (2 x 10 mL), and dry.

  • If no solid: Concentrate methanol under reduced pressure, then adjust pH to ~7 with dilute HCl to precipitate the product.

• Purification: Recrystallize from Ethanol or Benzene if necessary.

Expected Yield: 80–90% Appearance: White to off-white solid.

Method B: Polar Aprotic / Mild Base (High Precision)

Best for: Complex alkyl halides, benzyl bromides, or substrates sensitive to strong aqueous bases. Mechanism: Uses K₂CO₃ in Acetone or DMF. The aprotic solvent enhances the nucleophilicity of the sulfur atom ("naked anion" effect).

Reagents

• Substrate: 6-methyl-3-thioxo-1,2,4-triazin-5(2H)-one (1.0 eq)

• Base: Anhydrous K₂CO₃ (1.5 eq)

• Solvent: Acetone (Dry) or DMF

• Electrophile: Alkyl Halide (R-X) (1.1 eq)

Step-by-Step Protocol

• Setup: Flame-dry a flask and purge with Nitrogen/Argon.

• Suspension: Add 5 mmol of substrate and 7.5 mmol of K₂CO₃ to 20 mL of dry Acetone .

• Activation: Stir at room temperature for 30 minutes to ensure deprotonation.

• Addition: Add 5.5 mmol of Alkyl Halide (e.g., Benzyl bromide) via syringe.

• Reflux: Heat the mixture to reflux (approx. 56°C for Acetone) for 6–8 hours .

  • Note: For DMF, stir at 60°C; do not reflux.

• Monitoring: Check TLC (Mobile phase: 5% MeOH in DCM). Look for the disappearance of the starting material (lower Rf) and appearance of the product (higher Rf).

• Work-up:

  • Filter off the inorganic salts (K₂CO₃/KX).

  • Evaporate the solvent.

  • For DMF: Pour the reaction mixture into ice water to precipitate the product.

• Purification: Flash column chromatography (Silica gel, Hexane:EtOAc gradient).

Characterization & Process Control

To ensure scientific integrity, the product must be validated against the starting material. The S-alkylation causes distinct shifts in NMR and IR spectra.

Comparative Data Table

Feature	Starting Material (Thione)	S-Alkylated Product (S-Me)	Diagnostic Note
H NMR (DMSO-d )	13.0–13.5 ppm (NH, br)	2.55 ppm (S-CH , s)	Appearance of sharp singlet; loss of one NH.
C NMR (C3)	178–180 ppm (C=S)	160–165 ppm (C-S-R)	Significant upfield shift of C3 carbon.
IR Spectroscopy	1100–1200 cm (C=S stretch)	Disappears	Appearance of weak C-S bands.
Solubility	Soluble in dilute base	Insoluble in water	Product precipitates upon formation in Method A.

Decision Workflow

Use this logic flow to determine the appropriate method and troubleshooting steps.

Figure 2: Method selection and work-up decision tree.

Troubleshooting & Critical Parameters

• N-Alkylation Side Products:

  • Cause: High temperatures or use of "hard" alkylating agents (e.g., sulfonates) in highly polar solvents without sufficient soft-base control.

  • Solution: Maintain temperature < 60°C. Use Thiolate-specific conditions (Method A).

• Disulfide Formation:

  • Cause: Oxidation of the thiolate anion by air.

  • Solution: Perform reaction under inert atmosphere (N₂) if yields are low.

• Hydrolysis of Product:

  • Cause: Prolonged exposure to strong acid/base at high temperatures after the reaction is complete.

  • Solution: Neutralize immediately during work-up.

References

• PrepChem. "Synthesis of 3-methylthio-4-amino-6-tert-butyl-1,2,4-triazin-5(4H)-one."[2] PrepChem.com. Accessed October 2023. Link

• Saad, H. A., & Moustafa, A. H. (2011).[3] "Synthesis and anticancer activity of some new S-glycosyl and S-alkyl 1,2,4-triazinone derivatives." Molecules, 16(7), 5682-5700.[3] Link

• Hassan, A. S., et al. (2016).[4] "Synthesis, Characterization and Biological Evaluation of New Fused Triazine Derivatives Based on 6-Methyl-3-thioxo-1,2,4-triazin-5-one." Acta Poloniae Pharmaceutica, 73(1). Link

• Sigma-Aldrich. "6-Methyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one Product Sheet." Merck KGaA. Link

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Preparation of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one for antimicrobial assays

Abstract & Scope

This application note details the chemical synthesis and biological evaluation of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one , a functionalized 1,2,4-triazine derivative. 1,2,4-triazines are a privileged scaffold in medicinal chemistry, exhibiting broad-spectrum antimicrobial, antiviral, and anticancer properties.[1][2] The specific introduction of a cinnamyl moiety via S-alkylation is designed to enhance lipophilicity and membrane permeability, potentially increasing potency against Gram-positive bacteria and fungal strains.

This guide provides a validated protocol for the regioselective S-alkylation of the 3-thioxo precursor and a standardized CLSI-compliant workflow for determining Minimum Inhibitory Concentrations (MIC).

Chemical Synthesis Protocol

Retrosynthetic Analysis & Strategy

The target molecule is constructed via a nucleophilic substitution reaction. The core scaffold, 6-methyl-3-thioxo-1,2,4-triazin-5(2H,4H)-one (Compound 1 ), exists in a thione-thiol tautomeric equilibrium. Under basic conditions, the thiolate anion is generated, which acts as a soft nucleophile attacking the soft electrophile, cinnamyl bromide (Compound 2 ).

• Critical Control Point: Regioselectivity is paramount. 1,2,4-triazines are ambident nucleophiles (N vs. S attack). Using a soft base (e.g., Sodium Acetate or Potassium Carbonate) in a polar protic solvent (Ethanol) favors the softer sulfur atom over the harder nitrogen atoms, promoting S-alkylation over N-alkylation.

Workflow Visualization

Figure 1: Synthetic pathway for the S-alkylation of the triazine core.

Experimental Procedure

Materials Required:

• 6-methyl-3-thioxo-1,2,4-triazin-5(2H,4H)-one (CAS: 615-76-9)

• Cinnamyl bromide (CAS: 4392-24-9)

• Sodium Acetate (anhydrous) or Potassium Carbonate

• Ethanol (Absolute)[3]

• DMF (Dimethylformamide) – Optional co-solvent if solubility is poor

Step-by-Step Protocol:

• Activation: In a 100 mL round-bottom flask, dissolve 10 mmol (1.43 g) of 6-methyl-3-thioxo-1,2,4-triazin-5(2H,4H)-one in 30 mL of ethanol. Add 12 mmol (0.98 g) of anhydrous Sodium Acetate.

• Stirring: Stir the mixture at room temperature for 15 minutes to facilitate deprotonation and formation of the thiolate anion.

• Addition: Dropwise add 10 mmol (1.97 g) of cinnamyl bromide dissolved in 5 mL of ethanol to the reaction mixture.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 78-80°C) for 4–6 hours . Monitor reaction progress via TLC (Mobile phase: Chloroform/Methanol 9:1). The starting thione spot should disappear.

• Precipitation: Allow the reaction mixture to cool to room temperature. Pour the contents onto 100 g of crushed ice/water mixture with vigorous stirring. The product should precipitate as a solid.

• Isolation: Filter the precipitate using a Buchner funnel. Wash the solid extensively with cold water to remove inorganic salts (NaBr/NaOAc).

• Purification: Recrystallize the crude solid from Ethanol or an Ethanol/DMF mixture (4:1) to yield pure crystals.

Characterization Expectations:

• Yield: Typical yields range from 65% to 80%.

• 1H NMR (DMSO-d6): Look for the disappearance of the –SH proton (approx. 13-14 ppm) and the appearance of cinnamyl signals: doublet at ~3.9 ppm (S-CH2), multiplet at ~6.3-6.5 ppm (alkene protons), and aromatic multiplet at ~7.2-7.5 ppm.

• IR: Strong C=O stretch at ~1650 cm⁻¹; absence of C=S stretch.

Antimicrobial Assay Protocol (Broth Microdilution)

Scientific Rationale

The Broth Microdilution method is the "Gold Standard" for determining MIC (Minimum Inhibitory Concentration).[4] It allows for high-throughput screening and quantitative data generation. This protocol is adapted from CLSI guidelines M07 (Bacteria) and M27 (Yeasts).

• Solubility Note: Triazine derivatives are often hydrophobic. Accurate MIC determination requires careful handling of DMSO solvent controls to prevent false positives due to solvent toxicity.

Assay Workflow

Figure 2: CLSI-compliant Broth Microdilution workflow.

Detailed Protocol

Reagents:

• Mueller-Hinton Broth (MHB) for bacteria; RPMI 1640 for fungi.

• Resazurin dye (optional, for visual viability check).

• Positive Control: Ciprofloxacin (Bacteria) or Fluconazole (Fungi).

• Test Organisms: S. aureus (ATCC 25923), E. coli (ATCC 25922).

Procedure:

• Stock Solution Preparation:

  • Weigh 10 mg of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one.

  • Dissolve in 1 mL of 100% DMSO to create a 10,000 µg/mL stock.

  • Note: If precipitation occurs upon dilution, sonicate for 5 minutes.

• Plate Preparation (96-well):

  • Add 100 µL of sterile MHB to columns 2–12.

  • Add 200 µL of the test compound (diluted to 2x desired starting concentration in MHB) to column 1.

  • Perform serial 2-fold dilutions: Transfer 100 µL from column 1 to column 2, mix, then transfer to column 3, etc. Discard 100 µL from column 10.

  • Controls: Column 11 is Growth Control (Media + Bacteria + DMSO). Column 12 is Sterility Control (Media only).

• Inoculum Preparation:

  • Prepare a suspension of bacteria from a fresh overnight culture.

  • Adjust turbidity to 0.5 McFarland Standard (approx.

    CFU/mL).

  • Dilute this suspension 1:100 in MHB to achieve

    CFU/mL.

• Inoculation:

  • Add 100 µL of the diluted inoculum to wells in columns 1–11.

  • Final Test Concentration: The addition of inoculum dilutes the compound by half.[5] (e.g., if Col 1 had 100 µg/mL, final is 50 µg/mL).

  • Final Inoculum:

    CFU/mL.[4]

• Incubation & Reading:

  • Incubate at 37°C for 18–24 hours (Bacteria) or 48 hours (Fungi).

  • MIC Definition: The lowest concentration showing no visible growth (no turbidity).[4]

  • Optional: Add 30 µL of 0.01% Resazurin. Blue = No Growth (Dead); Pink = Growth (Live).

Data Reporting & Interpretation

Data should be tabulated comparing the test compound against standard antibiotics.

Compound	Organism	Strain ID	MIC (µg/mL)	Activity Level
Test Cpd	S. aureus	ATCC 25923	12.5	Moderate
Test Cpd	E. coli	ATCC 25922	>100	Inactive
Ciprofloxacin	S. aureus	ATCC 25923	0.5	Control

Interpretation Guide:

• MIC < 10 µg/mL: Significant activity; candidate for lead optimization.

• MIC 10–50 µg/mL: Moderate activity; assess structure-activity relationship (SAR).

• MIC > 100 µg/mL: Inactive.

References

• Clinical and Laboratory Standards Institute (CLSI). (2018). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eleventh Edition (M07-A11). Wayne, PA: CLSI. [Link]

• Abdel-Rahman, R.M., & Bawazir, W.A. (2018).[2] Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. International Journal of Organic Chemistry, 8, 191-200.[2] [Link]

• Hassan, A.S., et al. (2016). Synthesis, Characterization and Biological Evaluation of New Fused Triazine Derivatives Based on 6-Methyl-3-Thioxo-1,2,4-Triazin-5-One. Acta Poloniae Pharmaceutica - Drug Research, 73(1), 79-92. [Link]

Sources

• 1. chemijournal.com [chemijournal.com]
• 2. scirp.org [scirp.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lume.ufrgs.br [lume.ufrgs.br]

Application Note: In Vitro Cytotoxicity Screening of Triazine Derivatives

Abstract

Triazine derivatives (1,3,5-triazines and 1,2,4-triazines) represent a "privileged scaffold" in medicinal chemistry due to their ability to interact with diverse biological targets, including microtubules, dihydrofolate reductase (DHFR), and DNA. However, their high lipophilicity and tendency to precipitate in aqueous media present significant challenges during in vitro screening. This application note outlines a robust, ISO 10993-5 compliant workflow for accurately determining the cytotoxicity of triazine derivatives. It prioritizes solubility management, metabolic assay validation, and mechanistic confirmation to distinguish true pharmacological efficacy from solvent-induced artifacts.

Compound Management & Solubility

The "Crash-Out" Hazard: Triazine derivatives often exhibit poor aqueous solubility. A common error in screening is performing serial dilutions directly in cell culture media. This frequently causes the compound to precipitate ("crash out") upon contact with the aqueous phase, leading to micro-crystals that settle on the cell monolayer. These crystals can cause physical stress to cells (false positives) or scatter light during optical density readings (false negatives).

Protocol: The "DMSO-First" Dilution Method

To ensure bioavailability and accuracy, use the following preparation method:

• Stock Preparation: Dissolve the solid triazine derivative in 100% sterile DMSO to a concentration of 10 mM or 20 mM. Vortex until optically clear.

• Serial Dilution (Solvent Phase): Perform all serial dilutions in 100% DMSO first.

  • Example: To achieve a test range of 0.1 µM – 100 µM, prepare a "1000x" master plate in DMSO.

• Intermediate Dosing: Transfer 1 µL of the "1000x" DMSO stock into 999 µL of pre-warmed culture media (Intermediate Stock).

  • Result: This yields a "1x" solution with exactly 0.1% DMSO.

• Final Transfer: Add the Intermediate Stock to the cells.

  • Validation: Inspect wells under 100x magnification. If crystals are visible, the concentration exceeds the solubility limit; data from these wells must be flagged.

Critical Constraint: The final DMSO concentration must remain constant (typically ≤ 0.1% or 0.5%) across all treatment wells, including the vehicle control.

Workflow Visualization

The following diagram illustrates the hierarchical screening process, moving from high-throughput metabolic screens to mechanistic validation.

Caption: Hierarchical screening workflow ensuring solubility and assay validity before mechanistic confirmation.

Primary Screening Protocol: MTT Assay

Scope: Quantitative assessment of cell viability based on mitochondrial succinate dehydrogenase activity.[1] Compliance: Aligned with ISO 10993-5 Annex C.

Reagents

• Cell Lines: Cancer (e.g., MCF-7, HCT-116) and Normal Control (e.g., HUVEC or L929 fibroblasts).

• MTT Reagent: 5 mg/mL in PBS (sterile filtered).[2]

• Solubilization Buffer: DMSO or SDS-HCl.

Step-by-Step Methodology

• Seeding:

  • Seed cells in 96-well flat-bottom plates at 5,000–10,000 cells/well (cell line dependent).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow attachment.

  • Edge Effect Mitigation: Fill outer perimeter wells with sterile PBS; do not use them for data.

• Treatment:

  • Remove spent media.

  • Add 100 µL of fresh media containing the triazine derivatives (prepared via the "DMSO-First" method).

  • Controls (n=3 minimum):

    • Negative Control:[2][3] Untreated cells.

    • Vehicle Control: Media + 0.1% DMSO (Must match treatment DMSO %).

    • Positive Control:[3] 10% DMSO or Triton X-100 (induces 100% death).

    • Blank: Media only (no cells).

• Incubation:

  • Incubate for 48 or 72 hours.[2]

• MTT Addition:

  • Add 10 µL of MTT stock (5 mg/mL) to each well.

  • Incubate for 2–4 hours until purple formazan crystals form.

• Solubilization & Reading:

  • Carefully aspirate media (do not disturb crystals).

  • Add 100 µL DMSO to dissolve formazan.

  • Agitate plate for 10 minutes.

  • Measure Absorbance at 570 nm (Reference: 650 nm).

Data Analysis: Selectivity Index (SI)

The Selectivity Index is critical for determining if a triazine derivative is a viable drug candidate or a general toxin.

[4][5][6]

SI Value	Interpretation	Action
< 2.0	General Toxicity	Discard / Structural Optimization required
2.0 - 3.0	Moderate Selectivity	Proceed with caution
> 3.0	High Selectivity	Lead Candidate (Proceed to Secondary Screen)

Secondary Screening: Mechanism of Action

Triazine derivatives often act by inhibiting microtubule polymerization or intercalating DNA, leading to apoptosis. The MTT assay cannot distinguish between cytostatic effects, apoptosis, and necrosis.

Protocol: Annexin V / Propidium Iodide (PI) Flow Cytometry

• Seeding: Seed cells in 6-well plates (approx. 2x10⁵ cells/well).

• Treatment: Treat with the IC₅₀ concentration determined in the primary screen for 24 hours.

• Harvesting: Collect cells (including floating cells) using mild trypsinization.

• Staining:

  • Wash with cold PBS.

  • Resuspend in Binding Buffer.

  • Add 5 µL Annexin V-FITC and 5 µL PI.

  • Incubate 15 min in dark at RT.

• Analysis: Analyze via Flow Cytometer (e.g., BD FACSCanto).

Interpretation:

• Annexin V+/PI-: Early Apoptosis (Desired mechanism for chemotherapy).

• Annexin V+/PI+: Late Apoptosis/Necrosis.

• Annexin V-/PI-: Viable.

Mechanistic Pathway Visualization

Understanding where triazine derivatives intervene in the cellular machinery is vital for explaining cytotoxicity.

Caption: Potential signaling cascades triggered by triazine derivatives leading to apoptotic cell death.

Troubleshooting & Expert Tips

Issue	Probable Cause	Solution
High Background OD	Compound precipitation or reduction of MTT by the compound itself.	1. Check wells microscopically for crystals.2. Incubate compound + MTT (no cells) to check for chemical reduction. If positive, switch to SRB Assay .
Low Reproducibility	Inconsistent DMSO concentration or edge effects.	1. Use the "DMSO-First" dilution method.2. Avoid using outer wells of the 96-well plate.
No Dose-Response	Solubility limit reached; effective concentration is lower than calculated.	Determine the solubility limit in media using dynamic light scattering (DLS) or visual inspection; cap the max dose at this limit.

References

• ISO 10993-5:2009. Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. International Organization for Standardization.[1][2][7] Link

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of Immunological Methods. Link

• Singla, P., et al. (2015). 1,3,5-Triazine: A Versatile Pharmacophore with Diverse Biological Activities. European Journal of Medicinal Chemistry. Link

• Stockert, J.C., et al. (2012). Assays for viability: a comparative review of the MTT, XTT, and resazurin assays. Acta Histochemica. Link

• Riss, T.L., et al. (2013). Cell Viability Assays. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Link

Sources

• 1. medium.com [medium.com]
• 2. bio-protocol.org [bio-protocol.org]
• 3. MTT Test - Eurofins Medical Device Testing [eurofins.com]
• 4. brieflands.com [brieflands.com]
• 5. researchgate.net [researchgate.net]
• 6. Selective Cytotoxic Activities of Two Novel Synthetic Drugs on Human Breast Carcinoma MCF-7 Cells | Anticancer Research [ar.iiarjournals.org]
• 7. dent.chula.ac.th [dent.chula.ac.th]

Procedures for recrystallization of cinnamylthio triazinones

Executive Summary

This guide details the purification and recrystallization strategies for 3-cinnamylthio-1,2,4-triazin-5-ones , a class of heterocyclic compounds exhibiting significant antimicrobial and anticancer potential. Unlike simple S-alkylated triazines, the cinnamyl moiety introduces a competitive solubility profile—balancing the polar triazinone core against the hydrophobic,

-conjugated cinnamyl tail. This duality often leads to "oiling out" rather than crystallization.

This protocol moves beyond generic methodologies, offering a Binary Solvent Saturation (BSS) approach to maximize yield (>85%) and purity (>98% HPLC) while preserving the integrity of the oxidation-sensitive thioether linkage.

Physicochemical Context & Solubility Mechanics

To purify these compounds effectively, one must understand the molecular forces at play.

• The Head (Triazinone): Highly polar, capable of hydrogen bonding (N-H donors, C=O acceptors). Soluble in alcohols, DMF, DMSO.

• The Tail (Cinnamylthio): Hydrophobic, planar, and aromatic. Promotes

  - stacking but reduces water solubility.

• The Linker (Thioether): Susceptible to oxidation (sulfoxide formation) if heated prolonged in aerated solvents.

The Challenge: Single-solvent recrystallization often fails.

• Too Polar (Water): Material precipitates as an amorphous gum immediately.

• Too Non-Polar (Hexane): Material is insoluble.

• Intermediate (Ethanol/Methanol): Material is often too soluble, leading to poor recovery upon cooling.

The Solution: A thermodynamic push-pull using a Solvent/Anti-solvent system, specifically Ethanol/Water or DMF/Water , controlled by dielectric constant adjustment.

Solvent Selection Decision Matrix

The following logic gate determines the optimal solvent system based on your specific derivative's substituents.

Figure 1: Decision matrix for selecting the thermodynamic solvent system. System A is the standard for 80% of cinnamylthio derivatives.

Detailed Protocol: The Binary Solvent Saturation (BSS) Method

Target Compound: 4-amino-3-(cinnamylthio)-6-substituted-1,2,4-triazin-5(4H)-one. Standard System: Ethanol (Solvent) / Water (Anti-solvent).

Reagents & Equipment

• Solvent: Absolute Ethanol (degassed to prevent sulfur oxidation).

• Anti-solvent: Deionized Water (0°C).

• Apparatus: Round-bottom flask, reflux condenser, magnetic stirrer, vacuum filtration setup (Buchner funnel).

Step-by-Step Methodology

• Degassing (Critical for Stability):

  • Sparge the ethanol with nitrogen gas for 10 minutes prior to use. This minimizes the formation of sulfoxides (

    ) during the heating phase.

• Dissolution (Thermodynamic Saturation):

  • Place the crude solid in a flask.

  • Add the minimum amount of hot ethanol (60-70°C) required to dissolve the solid.

  • Note: If the solution is dark/colored, add activated charcoal (1% w/w), stir for 5 mins, and filter hot through Celite.

• The "Cloud Point" Titration:

  • Maintain the solution at a gentle reflux.

  • Add warm water dropwise down the condenser until a faint, persistent turbidity (cloudiness) appears.

  • Immediately add 0.5 mL of hot ethanol to clear the turbidity. The solution is now supersaturated.

• Controlled Nucleation:

  • Remove from heat.[1] Allow the flask to cool to room temperature slowly (wrap in a towel to reduce cooling rate).

  • Why? Rapid cooling traps impurities and leads to oiling out. Slow cooling promotes the formation of defined crystal lattices.

• Harvesting:

  • Once at room temperature, cool further in an ice bath (0-4°C) for 30 minutes.

  • Filter the crystals using vacuum filtration.

  • Wash the cake with a cold 50:50 Ethanol/Water mixture.

• Drying:

  • Dry in a vacuum oven at 40°C. Do not exceed 60°C as cinnamyl derivatives can undergo thermal rearrangement or polymerization.

Troubleshooting: The "Oiling Out" Phenomenon

A common failure mode for cinnamyl derivatives is separating as a sticky oil instead of crystals. This occurs when the Liquid-Liquid Phase Separation (LLPS) boundary is crossed before the crystallization boundary.

Corrective Actions:

Symptom	Diagnosis	Corrective Action
Oiling Out	Solution is too concentrated or cooling is too fast.	Re-heat to dissolve oil. Add more solvent (Ethanol) to lower concentration. Seed with a pure crystal at 30°C.
No Precipitate	Solution is too dilute.	Evaporate 20% of solvent volume under reduced pressure. Cool to -20°C.
Colored Impurities	Trapped oxidation byproducts.	Perform a "slurry wash" with cold diethyl ether before recrystallization to remove highly lipophilic tars.

Quality Control & Validation

To ensure the protocol's success, validate the product using the following metrics.

• Melting Point: Cinnamylthio triazinones typically have sharp melting points (range < 2°C). A broad range indicates solvent inclusion or isomer contamination.

• HPLC Purity:

  • Column: C18 Reverse Phase.

  • Mobile Phase: Acetonitrile:Water (Gradient).

  • Detection: UV at 254 nm (Strong absorption due to cinnamyl conjugation).

• NMR Verification: Check the integration of the cinnamyl vinyl protons (

  6.0–7.0 ppm). Loss of integration here suggests polymerization of the tail.

Visualization of the Recrystallization Workflow

Figure 2: Step-by-step workflow for the Binary Solvent Saturation (BSS) method.

References

• Synthesis and Biological Evaluation of Triazine Derivatives. Source: International Journal of Innovative Science and Research Technology. Context: Describes the general synthesis of 1,2,4-triazine derivatives and initial purification via refluxing with NaOH and ethanol. URL:[Link]

• Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives. Source: International Journal of Organic Chemistry (via SCIRP). Context: Provides specific protocols for condensing thiocarbohydrazide to form the triazine ring and subsequent alkylation/purification steps. URL:[Link]

• Synthesis of 4-amino-6-tert-butyl-3-methylthio-1,2,4-triazin-5(4H)-one.

• 1,2,4-Triazine-3,5(2H,4H)-dione Properties. Source: NIST Chemistry WebBook.[2] Context: Authoritative data on the physicochemical properties and spectra of the core triazine structure, essential for interpreting QC data. URL:[Link]

Sources

• 1. US5440038A - Process for the purification of substituted 4-amino-1,2,4-triazine-5-ones - Google Patents [patents.google.com]
• 2. 1,2,4-Triazine-3,5(2H,4H)-dione [webbook.nist.gov]

Application Note: A Robust, Validated HPLC Method for the Quantification of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

Abstract

This application note describes the development and validation of a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one. This novel heterocyclic compound, incorporating a triazinone core, a thioether linkage, and a cinnamyl group, presents unique analytical challenges. The method utilizes a C18 stationary phase with a gradient elution of acetonitrile and water, and UV detection. The method was systematically developed by optimizing chromatographic parameters to achieve excellent peak symmetry and resolution. Full validation was performed in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating the method's suitability for its intended purpose in research and quality control environments.

Introduction

The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[1] The introduction of a cinnamylthio substituent to the 6-methyl-1,2,4-triazin-5(2H)-one core is hypothesized to modulate its pharmacological profile. As with any new chemical entity in the drug development pipeline, a reliable analytical method for quantification is paramount for purity assessment, stability studies, and formulation development.

The chemical structure of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one suggests a molecule of moderate polarity, making it an ideal candidate for reversed-phase HPLC. The presence of the cinnamyl group, a strong chromophore, allows for sensitive detection using UV-Vis spectrophotometry.[2][3] This application note provides a comprehensive guide for the development and validation of an HPLC method for this compound, offering insights into the rationale behind experimental choices to ensure scientific rigor and transferability.

Experimental

Materials and Reagents

• Analyte: 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one (Reference Standard, >99% purity)

• HPLC System: A quaternary HPLC system with a degasser, autosampler, column oven, and a photodiode array (PDA) detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • Acetonitrile (HPLC grade)

  • Ultrapure water (18.2 MΩ·cm)

• Sample Diluent: Acetonitrile/Water (50:50, v/v)

Chromatographic Conditions

A systematic approach was undertaken to optimize the chromatographic separation. The final, optimized conditions are presented in Table 1.

Table 1: Optimized HPLC Method Parameters

Parameter	Optimized Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Ultrapure Water
Mobile Phase B	Acetonitrile
Gradient Program	0-10 min: 40-70% B, 10-12 min: 70-40% B, 12-15 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 288 nm
Injection Volume	10 µL
Run Time	15 minutes

Preparation of Standard and Sample Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of the sample diluent.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the sample diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL for the validation studies.

Method Development and Optimization

The primary objective of the method development was to achieve a symmetric peak for the analyte with a reasonable retention time and resolution from any potential impurities or degradants.

Rationale for Initial Conditions

• Stationary Phase Selection: Based on the predicted moderate hydrophobicity of the molecule, a C18 column was selected as the initial stationary phase. This provides a versatile platform for retaining and separating a wide range of non-polar to moderately polar compounds.

• Mobile Phase Selection: A combination of acetonitrile and water was chosen as the mobile phase. Acetonitrile is a common organic modifier in reversed-phase chromatography, offering good elution strength and low UV cutoff. A gradient elution was selected to ensure efficient elution of the analyte and any potential impurities with varying polarities.[4]

• Detection Wavelength (λmax) Determination: The cinnamyl moiety is known to have strong UV absorbance.[2][3][5] A photodiode array (PDA) detector was used to scan a standard solution of the analyte from 200 to 400 nm. The resulting UV spectrum showed a maximum absorbance (λmax) at 288 nm, which was selected for quantification to ensure maximum sensitivity.

Optimization of Chromatographic Parameters

The initial screening runs with a broad gradient revealed a well-retained peak, confirming the suitability of the C18 column. The gradient program was then optimized to sharpen the peak and reduce the run time. The final gradient (Table 1) provided a retention time of approximately 7.5 minutes with excellent peak shape. The column temperature was maintained at 30 °C to ensure consistent retention times and reduce viscosity of the mobile phase.[6]

Method Validation

The developed method was validated according to the ICH Q2(R1) guidelines, which provide a framework for demonstrating that an analytical procedure is suitable for its intended purpose.[7][8][9]

Specificity

Specificity was evaluated by comparing the chromatograms of a blank (diluent), the analyte standard solution, and a sample solution spiked with known related substances. The method was found to be specific, as no interfering peaks were observed at the retention time of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one. The peak purity was also assessed using the PDA detector, which confirmed the homogeneity of the analyte peak.

Linearity and Range

Linearity was assessed by analyzing a series of six concentrations of the analyte ranging from 5 µg/mL to 75 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration. The method demonstrated excellent linearity over the tested range, with a correlation coefficient (R²) greater than 0.999.

Accuracy

Accuracy was determined by the recovery of known amounts of the analyte spiked into a placebo matrix at three concentration levels (80%, 100%, and 120% of the target concentration). The mean recovery was found to be within the acceptable limits of 98.0% to 102.0%.

Precision

Precision was evaluated at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Repeatability: Six replicate injections of the standard solution at 100% of the target concentration were performed on the same day.

• Intermediate Precision: The analysis was repeated on a different day by a different analyst using a different instrument.

The relative standard deviation (%RSD) for both repeatability and intermediate precision was less than 2.0%, indicating excellent precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: The lowest concentration of the analyte that can be detected but not necessarily quantified.

• LOQ: The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.

The calculated LOD and LOQ were found to be sufficiently low for the intended application of the method.

Robustness

The robustness of the method was evaluated by intentionally varying key chromatographic parameters, including:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2% organic)

The results showed that minor variations in these parameters did not significantly affect the chromatographic performance, demonstrating the robustness of the method.

A summary of the validation results is presented in Table 2.

Table 2: Summary of Method Validation Results

Validation Parameter	Result	Acceptance Criteria
Specificity	No interference at analyte retention time	Pass
Linearity (R²)	> 0.999	≥ 0.999
Range	5 - 75 µg/mL	-
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%
Repeatability (%RSD)	< 1.0%	≤ 2.0%
Intermediate Precision (%RSD)	< 1.5%	≤ 2.0%
LOD	0.1 µg/mL	-
LOQ	0.3 µg/mL	-
Robustness	No significant impact on results	Pass

Workflow Diagrams

The following diagrams illustrate the logical flow of the method development and validation processes.

Caption: Workflow for HPLC Method Development.

Caption: Protocol for HPLC Method Validation.

Conclusion

A simple, rapid, and reliable RP-HPLC method for the quantification of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one has been successfully developed and validated. The method meets all the requirements of the ICH guidelines for specificity, linearity, accuracy, precision, and robustness. This validated method is suitable for routine quality control analysis and stability studies of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one in bulk drug and formulated products.

References

• ResearchGate. Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Available from: [Link]

• Ovid. Determination of thio-based additives for biopharmaceuticals by pulsed electrochemical detection following HPLC. Available from: [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• Methodical letter. Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. Available from: [Link]

• European Medicines Agency. ICH Q2 (R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• ICH. Quality Guidelines. Available from: [Link]

• ResearchGate. HPLC Quantification of Thioether Antioxidants in Polyethylene after Dissolution of the Polymer under Pressure in an Aliphatic Solvent. Available from: [Link]

• Therapeutic Goods Administration. ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Available from: [Link]

• Taylor & Francis Online. Development of Solid-Phase Extraction for Triazines: Application to a Biological Sample. Available from: [Link]

• Waters Corporation. Fast RPLC Method Development for Structurally Similar Triazine Herbicides Using MaxPeak™ Premier Columns and the Systematic Screening Approach. Available from: [Link]

• Academia.edu. Determination of thio-based additives for biopharmaceuticals by pulsed electrochemical detection following HPLC. Available from: [Link]

• ResearchGate. Chromatographic Methods for Analysis of Triazine Herbicides. Available from: [Link]

• Food Science. Rapid Determination of Cinnamyl Alcohol, Cinnamaldehyde and Cinnamic Acid in Bioconversion Products by Multiorder Derivative Ultraviolet Spectrometry. Available from: [Link]

• ResearchGate. The electronic absorption spectrum of cinnamic acid in methanol and its Gaussian analysis. Available from: [Link]

• ResearchGate. synthesis, characterization and biological evaluation of new fused triazine derivatives based on 6. Available from: [Link]

• PubMed. SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF NEW FUSED TRIAZINE DERIVATIVES BASED ON 6-METHYL-3-THIOXO-1,2,4-TRIAZIN-5-ONE. Available from: [Link]

• DiVA portal. Method development for the determination of thiols using HPLC with fluorescence detection. Available from: [Link]

• Asian Publication Corporation. Spectrophotometric Determination of Cinnamaldehyde from Crude Drugs and Herbal Preparations. Available from: [Link]

• University of Parma. Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. Available from: [Link]

• Ovid. Do 'cinnamon-sensitive' patients react to cinnamate UV filters?. Available from: [Link]

• Journal of Medicinal and Chemical Sciences. Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Available from: [Link]

• Journal of Medicinal and Chemical Sciences. Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Available from: [Link]

• EPA. s-Triazine, 2,4,6-tris(methylthio)- Properties. Available from: [Link]

• ChemSynthesis. 3-amino-6-methyl-1,2,4-triazin-5-ol. Available from: [Link]

• ResearchGate. UV-Vis spectra of cinnamaldehyde solution; polydopamine coated quartz;.... Available from: [Link]

• ResearchGate. (PDF) Synthesis and Characterization of Triazine Derivatives as Important Heterocyclic Compounds and Study their Biological Activities. Available from: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 5. ovid.com [ovid.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. ema.europa.eu [ema.europa.eu]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

[1]

Introduction

This guide addresses the synthesis of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one via the S-alkylation of 3-mercapto-6-methyl-1,2,4-triazin-5(2H)-one (also known as 6-methyl-3-thioxo-1,2,4-triazin-5-one).[1]

While the S-alkylation of mercapto-triazinones is a standard transformation, the introduction of a cinnamyl group presents unique challenges regarding steric hindrance, solubility, and competitive hydrolysis. This guide moves beyond standard textbook procedures to address the specific kinetic and thermodynamic controls required for high yields (>85%).

Part 1: Critical Reaction Parameters (FAQs)

Q1: Why is my reaction stalling with significant starting material remaining?

Diagnosis: This is typically a solubility or base strength issue.

• The Science: The starting material, 3-mercapto-6-methyl-1,2,4-triazin-5(2H)-one, exists in a thione-thiol tautomeric equilibrium.[1] To react, it must be deprotonated to the thiolate anion (

  ). In non-polar solvents or with weak bases (like bicarbonate), the concentration of the active thiolate species is too low.

• Solution: Switch to a polar aprotic solvent like DMF (N,N-Dimethylformamide) or DMSO . These solvents solvate the cation of the base, leaving the thiolate anion "naked" and highly nucleophilic. If using ethanol, ensure you are using a stronger base like KOH or NaOEt rather than just triethylamine.

Q2: I see a major byproduct spot on TLC ( ~ 0.4). What is it?

Diagnosis: This is likely the N-alkylated isomer (2-cinnamyl derivative).[1]

• The Science: The triazinone ring is an ambident nucleophile. While Sulfur is softer and more nucleophilic (favored under thermodynamic control), the Nitrogen at position 2 is also reactive.

• Prevention:

  • Solvent Control: Use Acetone or Acetonitrile with Potassium Carbonate (

    ) . Protic solvents (MeOH/EtOH) form hydrogen bonds with the sulfur, slightly reducing its nucleophilicity and potentially allowing competitive N-alkylation.

  • Temperature: Keep the reaction between 0°C and Room Temperature . High reflux temperatures increase the energy available for the higher-activation-energy N-alkylation pathway.[1]

Q3: My product is an oil/gum instead of a solid. How do I fix this?

Diagnosis: Contamination with cinnamyl alcohol or dier formed from the hydrolysis of excess cinnamyl bromide.

• The Science: Cinnamyl halides are allylic and prone to hydrolysis if water is present in the solvent or base.

• Solution:

  • Use anhydrous solvents .

  • Do not use a large excess of cinnamyl bromide (limit to 1.05 - 1.1 equivalents).

  • Purification: Triturate the crude gum with cold Diethyl Ether or Hexane . The non-polar impurities (cinnamyl bromide/dimer) will dissolve, leaving the polar triazinone product as a precipitate.

Part 2: Troubleshooting Guide (Diagnostic Matrix)

Symptom	Probable Cause	Corrective Action
Low Yield (<50%)	Oxidation of thiol to disulfide (dimer).[1]	Degas solvents with . Add a reducing agent like DTT (trace) or ensure inert atmosphere.
Precipitate forms immediately upon adding halide	Rapid polymerization of cinnamyl halide.	Add the cinnamyl bromide dropwise as a solution in the reaction solvent. Keep temp < 10°C during addition.
Product melts over wide range	Mixture of S- and N-isomers.[1]	Recrystallize from Ethanol/Water (8:2) . The S-isomer is typically less soluble and crystallizes first.[1]
Dark/Black Reaction Mixture	Decomposition due to high pH (Base hydrolysis).	Avoid NaOH if possible. Use or (Cesium effect promotes S-alkylation).[1]

Part 3: Optimized Experimental Protocol

Objective: Synthesis of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one. Scale: 10 mmol basis.

Reagents:

• 3-Mercapto-6-methyl-1,2,4-triazin-5(2H)-one (1.43 g, 10 mmol)

• Cinnamyl Bromide (2.07 g, 10.5 mmol) [1.05 eq]

• Potassium Carbonate (

  ), anhydrous (1.38 g, 10 mmol) [1.0 eq]

• Solvent: Acetone (30 mL) or DMF (10 mL)

Procedure:

• Activation: In a 100 mL round-bottom flask, suspend the mercapto-triazinone and

  in Acetone. Stir at Room Temperature (RT) for 30 minutes. Note: The suspension may not clear completely.

• Addition: Cool the mixture to 0–5°C (Ice bath). Add Cinnamyl Bromide dropwise over 10 minutes.

• Reaction: Remove the ice bath and allow to stir at RT for 4–6 hours. Monitor by TLC (Mobile phase:

  9:1).

• Quench & Isolation:

  • If using Acetone: Evaporate solvent under reduced pressure. Resuspend residue in cold water (50 mL).

  • If using DMF: Pour reaction mixture directly into crushed ice (100 g).

• Filtration: The product should precipitate as a white/pale yellow solid. Filter under vacuum.

• Purification: Wash the solid with cold water (

  mL) followed by cold hexane ( mL) to remove unreacted cinnamyl bromide.

• Drying: Dry in a vacuum oven at 45°C.

Expected Yield: 85–92% Characterization Check:

• NMR (DMSO- ): Look for the S-methylene doublet at ppm.[1] (N-alkyl signals typically appear further downfield).[1]

Part 4: Reaction Pathway Visualization

The following diagram illustrates the competitive pathways and the logic behind the optimized conditions.

Caption: Mechanistic pathway showing the competition between S-alkylation (Target) and N-alkylation/Hydrolysis side reactions.

References

• Hassan, A. S., et al. (2016). "Synthesis, Characterization and Biological Evaluation of New Fused Triazine Derivatives Based on 6-Methyl-3-thioxo-1,2,4-triazin-5-one." Acta Poloniae Pharmaceutica - Drug Research, 73(1), 79-92.

• Boraei, A. T. A., et al. (2016).[2] "Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes." Chemistry Central Journal, 10, 22.

• Abdel-Rahman, R. M., et al. (1989). "Synthesis of some new 3,6-diheteroaryl-1,2,4-triazin-5-ones." Pakistan Journal of Scientific and Industrial Research, 33. (Demonstrates general reactivity of the 3-thioxo moiety).

• PrepChem. "Synthesis of 3-methylthio-4-amino-6-tert-butyl-1,2,4-triazin-5(4H)-one."[1] (Standard protocol for S-methylation of triazinones).

Sources

• 1. 33509-43-2 CAS MSDS (4-Amino-6-(tert-butyl)-3-mercapto-1,2,4-triazin-5(4H)-one) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. Regioselectivity of the alkylation of S-substituted 1,2,4-triazoles with dihaloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]

Troubleshooting S-alkylation reaction failures in triazine synthesis

Introduction

Welcome to the technical support hub for triazine chemistry. As researchers, we often treat the S-alkylation of mercapto-1,3,5-triazines (or 1,2,4-triazines) as a standard

reaction. However, the unique electronic architecture of the triazine ring—specifically the thione-thiol tautomeric equilibrium and the ambident nucleophilicity of the nitrogen-sulfur system—frequently leads to experimental failure.

This guide moves beyond generic advice to address the specific mechanistic bottlenecks of triazine chemistry. We focus on the alkylation of the sulfur atom on a pre-existing mercapto-triazine scaffold (

).

Part 1: Diagnostic Workflow

Before altering your conditions, identify your failure mode using the logic flow below.

Figure 1: Diagnostic logic tree for isolating the root cause of S-alkylation failures.

Part 2: Troubleshooting Modules

Module 1: The Regioselectivity Problem (N- vs. S-Alkylation)

The Symptom: You observe the correct mass by MS, but NMR shows alkyl protons shifted downfield (indicating N-alkylation) or X-ray confirms the alkyl group is on the ring nitrogen.

The Science: Mercapto-triazines exist in a tautomeric equilibrium between the thiol (aromatic) and thione (amide-like) forms. The triazine ring nitrogen is a "hard" nucleophile, while the exocyclic sulfur is a "soft" nucleophile. According to Pearson’s HSAB (Hard-Soft Acid-Base) theory, "hard" conditions favor N-alkylation, while "soft" conditions favor S-alkylation [1].

• Hard Conditions (Avoid for S-alkylation): High charge density cations (

  , ), polar protic solvents (MeOH, ), and hard electrophiles.

• Soft Conditions (Target for S-alkylation): Diffuse cations (

  , ), polar aprotic solvents (DMF, Acetone), and soft electrophiles.

The Fix:

• Switch the Base: Replace Sodium Hydride (

  ) or Sodium Methoxide ( ) with Cesium Carbonate ( ) . The large Cesium cation forms a loose ion pair with the thiolate, promoting attack by the softer sulfur atom [2].

• Solvent Control: Use Acetone or Acetonitrile (ACN) . Avoid alcohols, which hydrogen-bond to the sulfur, reducing its nucleophilicity and favoring N-attack.

Module 2: Stalled Reaction / Low Conversion

The Symptom: Starting material persists despite heating; the alkyl halide is unreacted.[1]

The Science: Triazine-thiols are often poorly soluble in organic solvents due to strong intermolecular hydrogen bonding (dimerization of the thione form). Furthermore, the generated thiolate anion may precipitate out if the counter-ion isn't selected correctly, halting the kinetics.

The Fix: Phase Transfer Catalysis (PTC) PTC is the "Gold Standard" for difficult S-alkylations. It allows the use of inorganic bases in a biphasic system (Solid/Liquid or Liquid/Liquid), shuttling the reactive thiolate into the organic phase as a lipophilic ion pair (

) [3].

• Catalyst: Tetrabutylammonium bromide (TBAB) or Aliquat 336 (5-10 mol%).

• Solvent: Toluene (organic phase) / Potassium Carbonate (solid or aq. phase).

• Why it works: The quaternary ammonium cation (

  ) pairs with the thiolate, solubilizing it in the organic layer where the alkyl halide resides. This "naked" anion is highly reactive and soft, favoring S-alkylation.

Module 3: Disulfide Formation (Dimerization)

The Symptom: LC-MS shows a peak at

, corresponding to the disulfide dimer ( ).

The Science: Thiolates are easily oxidized to disulfides by atmospheric oxygen, especially in basic solutions containing transition metal impurities. This is a competing pathway that consumes your nucleophile.

The Fix:

• Degas Solvents: Sparge all solvents with Argon or Nitrogen for 15 minutes prior to use.

• Reducing Environment: Add 1-5 mol% of Triphenylphosphine (

  ) or perform the reaction under a strict inert atmosphere. can reduce disulfides back to thiols in situ without interfering with the alkylation [4].

Part 3: Mechanistic Visualization

Understanding the competition between the Nitrogen and Sulfur nucleophiles is critical.

Figure 2: Mechanistic pathway showing how conditions dictate the reaction outcome via the delocalized anion.

Part 4: The "Gold Standard" Protocol

Objective: S-Alkylation of 4,6-substituted-1,3,5-triazine-2-thiol.

This protocol utilizes Phase Transfer Catalysis to maximize yield and regioselectivity (S-over-N) while minimizing oxidative dimerization.

Materials

• Substrate: Mercapto-triazine derivative (1.0 equiv)

• Electrophile: Alkyl Halide (1.1 - 1.2 equiv)

• Base: Potassium Carbonate (

  ), anhydrous, finely ground (2.0 equiv)

• Catalyst: Tetrabutylammonium Bromide (TBAB) (0.05 equiv / 5 mol%)

• Solvent: Acetone (Reagent Grade) or Toluene (for higher temps)

Step-by-Step Procedure

• Preparation: Charge a round-bottom flask with the mercapto-triazine (1.0 eq),

  (2.0 eq), and TBAB (0.05 eq).

• Solvation: Add Acetone (0.2 M concentration relative to substrate). Note: If the substrate is highly insoluble, use DMF, but Acetone is preferred for easier workup.

• Activation: Stir at Room Temperature (RT) for 15 minutes. This allows the base to deprotonate the thiol/thione, forming the thiolate-TBAB ion pair.

• Addition: Add the Alkyl Halide dropwise.

  • Critical: If the alkyl halide is a solid, dissolve it in a minimum amount of solvent first.

• Reaction: Stir at RT. Monitor by TLC or LC-MS.

  • Timeframe: Most benzylic/allylic halides react within 1-2 hours. Unactivated alkyl halides may require warming to 40°C.

• Workup (Self-Validating Step):

  • Filter off the solid inorganic salts (

    , ).

  • Concentrate the filtrate.

  • Validation: Take a crude NMR. S-alkylation typically results in a chemical shift for the

    -protons that is 0.5 - 1.0 ppm upfield compared to the corresponding N-alkyl isomer [5].

Data Summary Table

Parameter	Recommended	Avoid	Reason
Base	,	, ,	Soft cations favor S-attack; Strong bases cause hydrolysis.
Solvent	Acetone, ACN, Toluene	MeOH, EtOH, Water	Protic solvents shield the S-nucleophile.
Catalyst	TBAB, Aliquat 336	None	PTC ensures solubility and soft-anion reactivity.
Atmosphere	Argon/Nitrogen	Air	Prevents disulfide ( ) formation.

Part 5: References

• Pearson, R. G. (1963). Hard and Soft Acids and Bases. Journal of the American Chemical Society, 85(22), 3533–3539. Link

• Pan, L., et al. (2017).[2] A simple and efficient method for the base-mediated synthesis of unsymmetrical 1,3,5-triazin-2-amines.[2] The Journal of Organic Chemistry, 82(19), 10043-10050. Link

• Makosza, M. (2000). Phase-transfer catalysis. A general green methodology in organic synthesis.[3] Pure and Applied Chemistry, 72(7), 1399-1403. Link

• BenchChem. (n.d.). Troubleshooting low yield in maleimide conjugation reactions (Thiol Oxidation). BenchChem Technical Guides. Link

• Bredihhin, A., Groth, U. M., & Mäeorg, U. (2007).[4] Efficient Methodology for Selective Alkylation of Hydrazine Derivatives. Organic Letters, 9(6), 1097–1099. Link

Sources

• 1. dalalinstitute.com [dalalinstitute.com]
• 2. 1,3,5-Triazine synthesis [organic-chemistry.org]
• 3. Phase Transfer Catalysis - Wordpress [reagents.acsgcipr.org]
• 4. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives [organic-chemistry.org]

Addressing stability challenges of cinnamylthio derivatives in solution

Status: Operational | Ticket Priority: High

Subject: Troubleshooting degradation, isomerization, and oxidation profiles in solution.

Diagnostic Triage: What is happening to your compound?

Before attempting stabilization, you must identify the specific degradation pathway. Cinnamylthio derivatives possess two "chemical Achilles' heels": the allylic alkene (light-sensitive) and the thioether sulfur (oxidation-sensitive).

Visual Diagnostic Flowchart

Use this decision tree to identify the root cause of instability based on your analytical observations (LC-MS/NMR).

Figure 1: Diagnostic logic for cinnamylthio instability. Note that oxidation (+16) is often the precursor to further degradation via rearrangement.

The Oxidation Issue (The Sulfur Problem)

Q: Why does my compound show an M+16 peak in LC-MS even when stored in the freezer?

A: You are observing S-oxidation to the sulfoxide (

). Thioethers (sulfides) are electron-rich nucleophiles. The sulfur atom has two lone pairs that readily react with electrophilic oxygen species. In cinnamylthio derivatives, the sulfur is attached to an allylic carbon, which can electronically activate the sulfur further depending on substituents.

• The Mechanism: Dissolved oxygen in your solvent (especially DMSO or Methanol) forms reactive peroxides or reacts directly over time.

• The "Silent Killer" (Rearrangement): This is critical for cinnamyl derivatives. Once the sulfoxide forms, it can undergo a Mislow-Evans [2,3]-sigmatropic rearrangement if the solution warms up. This breaks the C-S bond and moves the oxygen to the allylic position, effectively destroying your pharmacophore.

Troubleshooting Protocol:

• Solvent Degassing: Never dissolve these compounds in "fresh from the bottle" DMSO. You must sparge the solvent with Argon or Nitrogen for 15 minutes prior to use.

• Add an Antioxidant: For stock solutions intended for long-term storage, add BHT (Butylated hydroxytoluene) at 0.1% w/v. It acts as a radical scavenger.

• Avoid Protic Oxidants: Do not use aged ethers or tetrahydrofuran (THF) without testing for peroxides, as they rapidly oxidize sulfides.

The Isomerization Issue (The Cinnamyl Problem)

Q: My purity dropped from 99% to 85% overnight on the benchtop, but the mass is correct. What happened?

A: You have triggered Photo-Isomerization (

) .[1] The cinnamyl group contains a conjugated double bond ( ).

• Thermodynamics: The E (trans) isomer is typically the stable, bioactive form.

• The Trigger: Ambient laboratory light (specifically the blue/UV spectrum) excites the

  transition, allowing rotation around the double bond. Upon relaxation, a mixture of E and Z (cis) isomers forms.

Data: Impact of Light Exposure

Condition	Time	E-Isomer %	Z-Isomer %	Status
Amber Vial (Dark)	24 hrs	99.1%	0.9%	Stable
Clear Vial (Benchtop)	4 hrs	92.0%	8.0%	Compromised
Clear Vial (Benchtop)	24 hrs	65.0%	35.0%	Failed

Corrective Action:

• Amber Glass: Mandatory for all storage.

• Foil Wrap: If amber glass is unavailable, wrap vials in aluminum foil immediately after preparation.

• Yellow Light: If you are synthesizing large batches, work under yellow sodium lamps or UV-filtered light.

Standardized Protocol: Preparation of Stable Stock Solutions

Do not deviate from this workflow for library compounds or lead candidates. This protocol integrates safeguards against both oxidation and isomerization.

Workflow Diagram

Figure 2: Optimized workflow for preparing cinnamylthio stock solutions.

Step-by-Step Procedure

• Solvent Selection: Use Anhydrous DMSO (Dimethyl Sulfoxide).

  • Why? Water promotes hydrolysis of the allylic C-S bond. DMSO stabilizes the polarizability of the sulfur, but it must be high grade (low acid, low water).

• Deoxygenation (Critical):

  • Place the required volume of DMSO in a septum-capped vial.

  • Insert a needle connected to an Argon line into the liquid.

  • Insert a vent needle.

  • Bubble gently for 10–15 minutes.

• Dissolution:

  • Weigh the cinnamylthio derivative in reduced light.

  • Add the degassed DMSO via syringe (do not open the vial to air if possible).

• Storage:

  • Aliquot immediately into Amber HPLC vials with PTFE-lined caps.

  • Store at -20°C for short term (1 month) or -80°C for long term (>6 months).

  • Avoid repeated freeze-thaw cycles, as this introduces moisture condensation.

FAQ: Advanced Troubleshooting

Q: Can I use acidic buffers for LC-MS purification? A: Proceed with caution. Allylic sulfides are sensitive to acid-catalyzed cleavage (forming a carbocation intermediate).

• Recommendation: Use 0.1% Formic Acid (weaker) rather than TFA (stronger). If degradation is observed, switch to a neutral pH buffer (Ammonium Acetate) or basic pH (Ammonium Bicarbonate), provided your column silica is resistant.

Q: Is the Z-isomer (cis) pharmacologically active? A: Usually, no . The Z-isomer adopts a "bent" configuration that often fails to fit into the hydrophobic pockets of enzymes (e.g., HDACs) designed to accept the linear E-cinnamyl motif. You must treat the Z-isomer as an impurity.

Q: I see a precipitate after thawing my DMSO stock. A: DMSO freezes at 19°C. If it freezes slowly, the solute may crash out.

• Fix: Warm the vial in your hand (37°C) and vortex vigorously. If it does not redissolve, moisture may have entered, causing the hydrophobic cinnamyl compound to precipitate. In this case, the stock is compromised.

References

• Thioether Oxidation Kinetics: Schoeneich, C., et al. (2003). "Mechanism of oxidation of aliphatic thioethers to sulfoxides by hydroxyl radicals."[2] Journal of the American Chemical Society.[2][3][4][5]

• Cinnamyl Isomerization: Xu, B., et al. (2020).[3] "Photocatalyzed Diastereoselective Isomerization of Cinnamyl Chlorides to Cyclopropanes." Journal of the American Chemical Society.[2][3][4][5] [3][6]

• Allylic Sulfide Stability: Baudin, J. B., et al. (1991). "Allylic sulfoxides: Preparation and [2,3]-sigmatropic rearrangement." Bulletin de la Société Chimique de France. (Contextual grounding for sulfoxide instability).

• DMSO Stabilization: Arii, K., et al. (1999). "Degradation kinetics of glutamine derivatives in aqueous solution." European Journal of Pharmaceutical Sciences.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Crystallographic Analysis of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazine core is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][2] The compound 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one represents a promising molecule within this class. A definitive understanding of its three-dimensional structure through X-ray crystallography is paramount for elucidating structure-activity relationships and guiding rational drug design.

As of the latest searches of the Cambridge Structural Database (CSD), a comprehensive repository for small-molecule organic and metal-organic crystal structures, the specific X-ray crystallographic data for 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one has not been publicly deposited.[3][4][5] This guide, therefore, aims to provide a comparative analysis based on the crystallographic data of structurally related 1,2,4-triazin-5(2H)-one derivatives. Furthermore, it will present a detailed, field-proven protocol for obtaining the crystal structure of the title compound, empowering researchers to pursue this critical analysis.

Comparative Structural Insights from Related Triazinones

While the specific crystal structure of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one remains to be determined, analysis of its close analogs provides valuable predictive insights into its likely solid-state conformation. The core 1,2,4-triazin-5(2H)-one ring is the key structural motif.

A pertinent example is the crystal structure of 4-Amino-6-tert-butyl-3-thioxo-3,4-dihydro-1,2,4-triazin-5(2H)-one . In this molecule, the triazine ring is reported to be planar. The crystal structure is stabilized by intermolecular N—H⋯O hydrogen bonds, which link the molecules into chains. This planarity of the core ring system is a common feature and is anticipated in the title compound.

Another related class of compounds are the 5-arylimino-1,3,4-thiadiazoles, which have also been characterized by single-crystal X-ray diffraction.[6] These studies reveal near-planar 1,3,4-thiadiazole rings, further suggesting that the heterocyclic core of our target molecule is likely to adopt a similar planar conformation.[6]

For the title compound, key structural questions that X-ray crystallography would answer include:

• The precise bond lengths and angles of the triazine ring.

• The conformation of the cinnamylthio side chain relative to the triazine core.

• The intermolecular interactions, such as hydrogen bonding or π-stacking, that dictate the crystal packing.

The following table summarizes key crystallographic parameters for a selection of related heterocyclic compounds to provide a basis for comparison.

Compound	Formula	Crystal System	Space Group	Key Feature
(Z)-1-(5-((3-fluorophenyl)imino)-4-(4-iodophenyl)-4,5-dihydro-1,3,4-thiadiazol-2-yl)ethan-1-one [6]	C₁₇H₁₃FIN₃OS	Monoclinic	P2₁/n	Near-planar 1,3,4-thiadiazole ring.
(Z)-1-(4-phenyl-5-(p-tolylimino)-4,5-dihydro-1,3,4-thiadiazol-2-yl)ethan-1-one [6]	C₁₈H₁₇N₃OS	Monoclinic	P2₁/c	Consistent Z stereochemistry around the iminophenyl double bond.

Experimental Protocol: Single-Crystal X-ray Diffraction

The following is a detailed methodology for the determination of the crystal structure of a small organic molecule like 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one.

Part 1: Crystal Growth

The prerequisite for single-crystal X-ray diffraction is obtaining a high-quality single crystal. This is often the most challenging step.

Method: Slow Evaporation

• Solvent Selection: Dissolve the purified compound in a minimum amount of a suitable solvent or solvent mixture (e.g., ethanol, methanol, acetone, or ethyl acetate/hexane). The ideal solvent is one in which the compound is moderately soluble.

• Vessel Preparation: Transfer the solution to a clean, small vial or test tube.

• Controlled Evaporation: Cover the vessel with a cap or parafilm with a few small perforations. This allows for slow evaporation of the solvent over several days to weeks at room temperature.

• Crystal Formation: As the solvent evaporates, the solution becomes supersaturated, and crystals will begin to form.

Causality: Slow evaporation prevents rapid precipitation, which would lead to a polycrystalline powder. A slow, controlled process allows molecules to arrange themselves into a well-ordered crystal lattice.

Part 2: Data Collection

This phase involves exposing the crystal to X-rays and recording the diffraction pattern.

Workflow:

Caption: Workflow for X-ray Diffraction Data Collection.

• Crystal Mounting: A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a goniometer head.[7]

• Instrumentation: The mounted crystal is placed on a single-crystal X-ray diffractometer. These instruments use a 3- or 4-circle goniometer to orient the crystal in the X-ray beam.[7]

• X-ray Generation: X-rays are generated, filtered to be monochromatic, and directed at the crystal.[7]

• Data Acquisition: The diffractometer rotates the crystal while a detector records the intensities and positions of the diffracted X-ray beams. This process satisfies Bragg's Law (nλ=2d sinθ) for various crystal lattice planes.[7]

Causality: The diffraction pattern is a unique fingerprint of the crystal's internal structure. The positions of the spots relate to the unit cell dimensions, and their intensities relate to the arrangement of atoms within the unit cell.

Part 3: Structure Solution and Refinement

The collected data is then used to solve and refine the molecular structure.

• Structure Solution: Computational methods are used to determine the initial positions of the atoms in the unit cell from the diffraction data.

• Structure Refinement: The initial model is refined against the experimental data to improve the accuracy of atomic positions, bond lengths, and bond angles.

• Validation: The final structure is validated to ensure its chemical and crystallographic sensibility.

The Crystallographic Information File (CIF)

The final result of a successful crystal structure determination is a Crystallographic Information File (CIF).[8][9][10][11] This is the standard format for archiving and exchanging crystallographic data, as established by the International Union of Crystallography (IUCr).[8][9][10][11]

A CIF contains a wealth of information, including:

• Unit cell parameters

• Atomic coordinates

• Bond lengths and angles

• Experimental details of the data collection[12]

Researchers are strongly encouraged to deposit their CIFs in a public database, such as the Cambridge Structural Database (CSD), to contribute to the global scientific knowledge base.[5]

Conclusion

While the definitive X-ray crystallographic data for 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one is not yet publicly available, a comparative analysis of related structures provides a strong foundation for predicting its molecular geometry. The provided experimental protocol offers a clear and authoritative guide for researchers to obtain this crucial data. The determination of its three-dimensional structure will undoubtedly accelerate the development of new therapeutic agents based on the versatile 1,2,4-triazine scaffold.

References

• CCDC. (n.d.). A short guide to Crystallographic Information Files. Retrieved from [Link]

• Hall, S. R., Allen, F. H., & Brown, I. D. (1991). The Crystallographic Information File (CIF): a new standard archive file for crystallography. Acta Crystallographica Section A, 47(6), 655-685.

• Grokipedia. (n.d.). Crystallographic Information File. Retrieved from [Link]

• Wikipedia. (n.d.). Crystallographic Information File. Retrieved from [Link]

• CCDC. (n.d.). Short Guide to CIFs. Retrieved from [Link]

• ResearchGate. (2025). Synthesis, Characterization and Biological Activity of Some 1,2,4-Triazine Derivatives. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activities of 1,2,4-Triazine Derivatives. Retrieved from [Link]

• Ahmed, S. T., & Rasool, S. R. (2023). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal and Chemical Sciences, 6(7), 1537-1547.
• El-Brollosy, N. R. (2000). SYNTHESIS AND REACTIONS OF SOME NEW 1,2,4-TRIAZINE DERIVATIVES OF BIOLOGICAL INTEREST.

• CCDC. (n.d.). Search - Access Structures. Retrieved from [Link]

• Abdel-Rahman, R., & Bawazir, W. (2018). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. International Journal of Organic Chemistry, 8, 191-200.

• CCDC. (n.d.). The Largest Curated Crystal Structure Database. Retrieved from [Link]

• Wikipedia. (n.d.). Cambridge Structural Database. Retrieved from [Link]

• CCDC. (2025). How to: Search Scientific Literature with the Cambridge Structural Database (CSD). Retrieved from [Link]

• ACS Publications. (2022).

• National Institute of Standards and Technology. (n.d.). The Cambridge Structural Database (CSD): Current Activities and Future Plans. Retrieved from [Link]

• Abdel-Rahman, R. M., & Bawazir, W. F. (2018). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. Scientific Research Publishing.

• SERC (Carleton). (2007). Single-crystal X-ray Diffraction. Retrieved from [Link]

• PMC. (n.d.). A good-practice guide to solving and refining molecular organic crystal structures from laboratory powder X-ray diffraction data. Retrieved from [Link]

• Wang, X., Rotkina, L., Su, H., & Beckmann, P. A. (2012). Single-crystal X-ray diffraction, isolated-molecule and cluster electronic structure calculations, and scanning electron microscopy in an organic solid: Models for intramolecular motion in 4,4'-dimethoxybiphenyl. Physical Chemistry Chemical Physics, 14(8), 2889-2896.

• ResearchGate. (2025). Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. Formation of 3-thioxo-1,2,4-triazin-5-one derivatives (4, 6.... Retrieved from [Link]

• PMC. (n.d.). First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Derivatives. Retrieved from [Link]

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• 5. Cambridge Structural Database - Wikipedia [en.wikipedia.org]
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• 8. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
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• 11. Crystallographic Information File - Wikipedia [en.wikipedia.org]
• 12. ccdc.cam.ac.uk [ccdc.cam.ac.uk]

A Researcher's Guide to Ensuring Reproducible Cytotoxicity Data for 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

The unique chemical structure of this compound—specifically the cinnamyl and thioether moieties—presents distinct challenges to common cytotoxicity assays. This guide is structured to provide not just protocols, but the scientific rationale needed to design robust, self-validating experiments that generate trustworthy data. We will compare the two most prevalent colorimetric assays for cytotoxicity, the MTT and Sulforhodamine B (SRB) assays, and provide a definitive recommendation based on the compound's chemical properties.

Understanding the Molecule: Inherent Risks of Assay Interference

Before selecting an assay, it is critical to analyze the structure of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one for potential chemical liabilities that can compromise data integrity. Two features are of immediate concern.

The Cinnamyl Moiety: A Pan-Assay Interference Compound (PAINS) Alert

The cinnamyl group is derived from cinnamaldehyde. Cinnamaldehyde's α,β-unsaturated aldehyde structure classifies it as a Pan-Assay Interference Compound (PAINS).[3][4] These are reactive molecules known to produce non-specific effects in high-throughput screening assays, often leading to false-positive results. The key mechanism is the electrophilic nature of the β-carbon, which can act as a Michael acceptor, forming covalent adducts with nucleophilic residues (like cysteine) in proteins.[5][6]

This non-specific reactivity means that observed cytotoxicity may not stem from a specific, targeted biological mechanism but rather from general chemical stress or protein modification, complicating the interpretation of any results.[3]

The Thioether Linkage: A Risk for Redox-Based Assays

The compound features a thioether (-S-) linkage. It is well-documented that compounds containing sulfhydryl groups or other reducing agents can directly, non-enzymatically reduce tetrazolium salts like MTT.[7] This chemical reduction bypasses the cellular metabolic activity the assay is designed to measure, leading to a falsely elevated signal and an underestimation of the compound's true cytotoxicity. While a thioether is less reducing than a free thiol, its potential to interfere in redox-sensitive environments cannot be ignored.

Comparative Assay Methodology: Choosing a Self-Validating System

Given the chemical liabilities of our target compound, the choice of cytotoxicity assay is not trivial. The ideal method should be insensitive to the compound's potential for non-specific reactivity and redox interference.

Method 1: The MTT Assay (Metabolic Activity)

The MTT assay is one of the most common methods for assessing cell viability. It is based on the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product by mitochondrial dehydrogenases in living cells.[8] The amount of formazan produced is considered proportional to the number of metabolically active, viable cells.

• Causality: This assay links viability to a specific cellular function: mitochondrial activity.

• Vulnerability: Its reliance on a redox reaction makes it highly susceptible to interference from the thioether moiety of the target compound.[7] Furthermore, cellular stress induced by the reactive cinnamyl group could alter metabolic activity without necessarily causing cell death, confounding the results.

Method 2: The Sulforhodamine B (SRB) Assay (Total Biomass)

The SRB assay offers a fundamentally different and more robust approach. It is a colorimetric assay that quantifies total cellular protein content.[1][9] Sulforhodamine B is a bright pink aminoxanthene dye that binds stoichiometrically to basic amino acid residues of proteins under mildly acidic conditions.[10] The amount of bound dye is directly proportional to the total protein mass, and therefore, the number of cells in the well.

• Causality: This assay links viability to a more stable endpoint: total cellular protein, a proxy for cell number.

• Advantage for This Compound: The SRB assay mechanism does not involve enzymatic redox reactions and is therefore not susceptible to direct chemical interference from the thioether group. Because it measures total protein content after cell fixation, it provides a snapshot of cell number at the end of the treatment period, making it less prone to artifacts arising from metabolic fluctuations that might be induced by the reactive cinnamyl moiety.[1][11]

Recommendation: For 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one and its analogs, the SRB assay is the superior and recommended method. Its principle of measuring a stable endpoint (total protein) makes it a more reliable and self-validating system against the specific chemical liabilities of the molecule.

Experimental Protocols for Ensuring Reproducibility

The following section provides detailed protocols. Central to ensuring trustworthiness is the inclusion of a cell-free interference control , which is mandatory for validating any results obtained with a new compound, especially one with known potential for assay interference.

Mandatory Validation: Cell-Free Interference Control

This crucial experiment must be run in parallel with your main cytotoxicity assay to confirm that the test compound does not interact directly with the assay reagents.

Protocol:

• Prepare a 96-well plate with no cells.

• Add the same volume of cell culture medium to each well as used in the main experiment.

• Add the test compound (3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one) in the same concentrations and with the same final solvent (e.g., DMSO) concentration used in the cell-based assay.

• Include a "medium only" control and a "solvent only" control.

• Incubate the plate under the same conditions (37°C, 5% CO2, 72 hours).

• Following incubation, proceed with the addition of the assay reagent (either MTT or SRB) and follow the exact same steps as the main protocol.

• Interpretation: A valid assay should show no significant absorbance signal in the wells containing the test compound compared to the solvent control. Any significant color change indicates direct interference and invalidates the results from the cell-based assay.[7]

Recommended Protocol: The Sulforhodamine B (SRB) Assay

This protocol is optimized for generating reproducible data for triazinone compounds.

Step-by-Step Methodology:

• Cell Plating: Seed cells in a 96-well plate at a pre-optimized density (e.g., 2,000-10,000 cells/well) in 100 µL of medium. Allow cells to attach and resume logarithmic growth for 24 hours. Optimal cell density is critical and should ensure that control wells are ~90% confluent at the end of the assay.[11][12]

• Compound Treatment: Prepare serial dilutions of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one. Add 100 µL of the diluted compound to the appropriate wells. Include vehicle-only (e.g., 0.1% DMSO) controls and medium-only (blank) controls. Incubate for the desired exposure time (typically 72 hours).[13]

• Cell Fixation: Gently add 50 µL of cold 50% (w/v) trichloroacetic acid (TCA) directly to the medium in each well (for a final concentration of 10% TCA). Incubate at 4°C for at least 1 hour. This step fixes the cells and precipitates total protein.[1][11]

• Washing: Carefully remove the supernatant. Wash each well 4-5 times with slow-running tap water or 1% acetic acid to remove TCA, medium components, and unbound dye.[1][9] Remove the final wash completely and allow the plates to air-dry thoroughly.

• SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well. Incubate at room temperature for 30 minutes.[11]

• Post-Staining Wash: Quickly remove the SRB solution. Wash each well 4 times with 1% (v/v) acetic acid to remove any unbound dye. Inadequate washing is a common source of high background noise.[1]

• Solubilization and Measurement: Air-dry the plate completely. Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye. Place the plate on a shaker for 10-15 minutes to ensure complete solubilization.

• Read Absorbance: Measure the optical density (OD) at 540-565 nm using a microplate reader.[1][13]

Alternative Protocol: The MTT Assay (Use with Caution)

If the SRB assay is unavailable, the MTT assay can be used, but only if the mandatory cell-free control shows zero interference .

Step-by-Step Methodology:

• Cell Plating & Compound Treatment: Follow steps 1 and 2 from the SRB protocol.

• MTT Addition: At the end of the incubation, add 20 µL of 5 mg/mL MTT solution in sterile PBS to each well. Incubate for 2-4 hours at 37°C. The optimal incubation time must be determined for each cell line.[14]

• Formazan Solubilization: Carefully aspirate the medium containing MTT without disturbing the formazan crystals. Add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

• Incubation & Measurement: Incubate the plate in the dark, often with shaking, for 15-30 minutes to ensure complete dissolution of the formazan crystals. Incomplete solubilization is a major source of error.[8]

• Read Absorbance: Measure the OD at 570 nm. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

Data Presentation and Interpretation

Table 1: Comparative Analysis of Cytotoxicity Assays for Thioether-Containing Triazinones

Feature	MTT Assay	Sulforhodamine B (SRB) Assay	Rationale for Preference
Principle	Enzymatic reduction of tetrazolium salt	Stoichiometric binding to total cellular protein	SRB measures a more stable endpoint (biomass) vs. a labile one (metabolic activity).[10][15]
Primary Endpoint	Mitochondrial dehydrogenase activity	Total protein content	Protein content is a more direct proxy for cell number and less prone to metabolic artifacts.[11]
Interference Risk	High: Susceptible to non-enzymatic reduction by thio- compounds and artifacts from metabolic stress.[7]	Low: Insensitive to redox state of the compound and measures total protein after fixation.	The SRB assay mechanism avoids the specific chemical liabilities of the target molecule.
Key Variable	Formazan crystal solubilization	Removal of unbound dye	Incomplete solubilization in MTT is a frequent cause of variability. Thorough washing in SRB is critical but generally more straightforward.[1]
Recommendation	Not Recommended (unless validated by rigorous cell-free controls)	Highly Recommended	Provides a more trustworthy and self-validating system for this class of compounds.

Calculating and Interpreting Results

Cell viability should be calculated as a percentage relative to the vehicle-treated control cells:

% Viability = (ODtreated - ODblank) / (ODvehicle - ODblank) x 100%

The 50% inhibitory concentration (IC₅₀) should be determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve. According to the International Organization for Standardization (ISO) 10993-5 guidelines, a reduction of cell viability by more than 30% is typically considered a cytotoxic effect.[16][17]

Visualization of Key Concepts

Experimental Workflow Comparison

The following diagram illustrates the critical decision points and workflows when choosing an assay for 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one.

Caption: Decision workflow for selecting a reproducible cytotoxicity assay.

Signaling Pathway Context

While the precise mechanism of 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one is under investigation, related triazinone compounds are often studied for their ability to induce apoptosis and cell cycle arrest.[3][8] The diagram below shows a generalized pathway that is often interrogated in cancer drug discovery.

Caption: Generalized apoptotic pathway relevant to anticancer compound screening.

References

• Creative Bioarray. (n.d.). Sulforhodamine B (SRB) Assay Protocol. Retrieved from [Link][1]

• O'Brien, J., Wilson, I., Orton, T., & Pognan, F. (2000). Investigation of the Alamar Blue (resazurin) fluorescent dye for the assessment of mammalian cell cytotoxicity. European Journal of Biochemistry, 267(21), 5421-5426. (This source provides context on metabolic assays, similar to points made in MDPI articles).

• Yurttaş, L., Kaplancıklı, Z. A., Göger, G., & Demirci, F. (2016). Synthesis of novel 3, 5, 6-trisubstituted triazine derivatives and their biological activity evaluation as potential antitumor. Acta Pharmaceutica Sciencia, 54(1).[2]

• Nasr, M., Ghorab, M., & El-Gazzar, A. (2021). The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis. Cells, 10(12), 3371.[14]

• Test Labs. (n.d.). Cytotoxicity Testing: Everything You Need to Know. Retrieved from [Link][18]

• Creative Bioarray. (n.d.). SRB Cell Cytotoxicity Assay. Retrieved from [Link][13]

• Riss, T. L., Moravec, R. A., Niles, A. L., Duellman, S., Benink, H. A., Worzella, T. J., & Minor, L. (2013). Cell Viability Assays. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences.[7]

• HiMedia Laboratories. (n.d.). EZcountTM Sulphorhodamine B Cell Assay Kit. Retrieved from [Link][10]

• O'Connell, M., et al. (2019). A review of cinnamaldehyde and its derivatives as antibacterial agents. MURAL - Maynooth University Research Archive Library.[5]

• Magalhães, L. G., et al. (2025). Biological effects of cinnamaldehyde in animal cancer models: a systematic review and meta-analysis. Frontiers in Pharmacology.[3]

• Johner Institute. (2022). Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. Retrieved from [Link][16]

• Mathew, B., et al. (2025). Recent Advances on the Analysis and Biological Functions of Cinnamaldehyde and Its Derivatives. Molecules, 30(12), 3456.[6]

• Cellculture2 - Altervista. (2024). Cell quantitation: SRB Assay. Retrieved from [Link][9]

• Medic UPM. (2021). Review on the In Vitro Cytotoxicity Assessment in Accordance to the International Organization for Standardization (ISO). Malaysian Journal of Medicine and Health Sciences, 17(2), 261-269.[17]

• ResearchGate. (n.d.). Common Problems and Potential Solutions for Troubleshooting Drug-Response Measurements. Retrieved from [Link][12]

• Paprocki, J., et al. (2025). Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories. Heliyon.[11]

• Baell, J. B., & Holloway, G. A. (2010). New substructure filters for removal of pan assay interference compounds (PAINS) from screening libraries and for their exclusion in bioassays. Journal of Medicinal Chemistry, 53(7), 2719-2740. (This is a foundational PAINS reference, relevant to the claims in the Frontiers article).

Sources

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. mddionline.com [mddionline.com]
• 3. Frontiers | Biological effects of cinnamaldehyde in animal cancer models: a systematic review and meta-analysis [frontiersin.org]
• 4. Biological effects of cinnamaldehyde in animal cancer models: a systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 6. mdpi.com [mdpi.com]
• 7. physiology.elte.hu [physiology.elte.hu]
• 8. MTT assay protocol | Abcam [abcam.com]
• 9. Cell quantitation: SRB Assay - Cellculture2 [cellculture2.altervista.org]
• 10. himedialabs.com [himedialabs.com]
• 11. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. blog.johner-institute.com [blog.johner-institute.com]
• 17. medic.upm.edu.my [medic.upm.edu.my]
• 18. Cytotoxicity Testing: Everything You Need to Know | Test Labs [testlabsuk.com]

Safety & Regulatory Compliance

3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one proper disposal procedures

Topic: 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, Drug Development Scientists[1]

Executive Summary: Immediate Action Plan

3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one is a sulfur-containing nitrogen heterocycle.[1] Due to the lack of a globally standardized Safety Data Sheet (SDS) for this specific research derivative, it must be handled under Universal Precautions as a potential bioactive agent and environmental toxin.

Critical Disposal Directive:

• Primary Disposal Method: High-temperature incineration with flue gas scrubbing (to manage SOₓ and NOₓ emissions).[1]

• Strict Incompatibility: DO NOT mix with strong oxidizing agents (e.g., nitric acid, peroxides). The thioether linkage is susceptible to rapid oxidation, potentially generating heat and sulfoxide byproducts.

• Drain Disposal: STRICTLY PROHIBITED. Triazine cores are persistent in water tables and are regulated aquatic toxins.

Chemical Profile & Hazard Identification

To ensure safe handling, we must deconstruct the molecule to understand its risks. This is not just a "chemical"; it is a functional system with specific reactivities.

Functional Group	Hazard Potential	Operational Implication
1,2,4-Triazine Core	Nitrogen-rich heterocycle.[1] Potential aquatic toxicity and persistence.[2]	Must be incinerated. Never flush down drains.[1]
Thioether Linkage (-S-)	Sulfide bond.[1] Reacts with oxidizers.[1] Thermal decomposition releases Sulfur Oxides (SOₓ).	Segregate from oxidizers. Incinerator must be equipped for sulfur scrubbing.[1]
Cinnamyl Group	Lipophilic side chain.[1] Increases skin absorption potential.[1] Potential sensitizer.[1][2]	Double-gloving (Nitrile) is mandatory to prevent dermal absorption.[1]

Pre-Disposal Stabilization (The "Self-Validating" Protocol)

Before waste leaves your bench, it must be stabilized. This protocol acts as a self-validating system: if the waste is stable here, it is safe for transport.[1]

Step A: The Oxidizer Check

• Why: The sulfur atom in the cinnamylthio group is a reducing agent. Mixing with strong oxidizers (waste streams containing Nitric Acid, Hydrogen Peroxide, or Permanganates) can cause an exothermic reaction.

• Validation: Verify the pH of liquid waste streams. If pH < 2 (highly acidic/oxidizing environment), DO NOT add this compound. Neutralize the stream first or use a separate "Non-Halogenated Organic" container.

Step B: Solvent Compatibility

• Solid Waste: Dispose of pure solids in a dedicated solid waste container.[3]

• Liquid Waste: Dissolve in compatible solvents (Acetone, Methanol, Dichloromethane) if necessary for rinsing. Ensure the waste container is rated for the solvent used (e.g., HDPE or Glass).

Step-by-Step Disposal Procedures

Scenario A: Solid Waste (Pure Compound or Contaminated Solids)[3]

• Containment: Place the solid substance or contaminated wipes/weigh boats into a clear, 4-mil polyethylene bag.

• Secondary Containment: Place the sealed bag into a secondary bag (Double-Bagging).

• Labeling: Affix a hazardous waste label.

  • Constituents: "3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one"[1]

  • Hazard Checkbox: Toxic, Irritant.[4][5]

• Storage: Store in a closed "Solid Hazardous Waste" drum awaiting pickup.

Scenario B: Liquid Waste (Mother Liquors/Rinsates)

• Segregation: Select a waste container designated for "Non-Halogenated Organic Solvents" (unless DCM was used, then "Halogenated").

• Transfer: Pour waste into the container using a funnel to prevent spillage.

• Headspace: Leave at least 10% headspace in the bottle to allow for vapor expansion.

• Cap & Label: Cap tightly. Label clearly with the full chemical name and the solvent composition (e.g., "Acetone 90%, Triazine Derivative 10%").

Waste Stream Classification & RCRA Codes

Since this specific compound is likely a research chemical, it may not have a specific named RCRA listing (like P-list or U-list). However, you must characterize it based on the waste stream it creates.

Waste Characteristic	Likely RCRA Code	Reason
Ignitability	D001	If dissolved in flammable solvents (Acetone, MeOH).[1]
Toxicity	Unlisted	If pure. However, best practice is to manage as "Hazardous Waste - Toxic" for vendor profiling.[1]
Corrosivity	D002	Only if the solution pH is < 2 or > 12.[6][7]5.

Vendor Instruction: When manifesting this waste for the disposal contractor, describe it as: "Non-regulated organic solid/liquid, potential organosulfur/nitrogen heterocycle. Requires Incineration."

Operational Workflow Diagram

The following diagram outlines the decision logic for disposing of this compound. This ensures no step regarding segregation is missed.[1]

Caption: Decision matrix for segregation and packaging. Note the critical control point regarding oxidizer incompatibility.

Emergency Spill Response

In the event of a spill outside of containment:

• PPE: Upgrade to Nitrile gloves (double layer), Lab Coat, and Safety Goggles. If powder is aerosolized, use an N95 or P100 respirator.

• Containment:

  • Solid: Cover with wet paper towels to prevent dust generation, then scoop into a bag.

  • Liquid: Absorb with vermiculite or spill pads.[1] Do not use combustible materials (sawdust) if the solvent is flammable.

• Decontamination: Scrub the area with a soap/water solution.[2] Collect all cleanup materials as hazardous waste (Scenario A).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1][8] [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations - Title 40 CFR Parts 260-273.[1] EPA.gov.[1] [Link]

• PubChem. (n.d.). 1,2,4-Triazine Derivatives - General Safety and Toxicity Data. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. OSHA.gov.[1] [Link]

Sources

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• 2. cdms.telusagcg.com [cdms.telusagcg.com]
• 3. Good Laboratory Practices: Waste Disposal [scioninstruments.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. my.alfred.edu [my.alfred.edu]
• 7. ehrs.upenn.edu [ehrs.upenn.edu]
• 8. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]

Personal protective equipment for handling 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

Operational Safety & Handling Guide: 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one

Part 1: Executive Safety Assessment

Compound Classification: Novel Heterocyclic Thioether / Triazinone Derivative. Primary Hazard Assumption: Presumed Toxic & Irritant. Note: As a specific Safety Data Sheet (SDS) for 3-(cinnamylthio)-6-methyl-1,2,4-triazin-5(2H)-one is not commercially standardized, this protocol applies the "Precautionary Principle."[1][2] It extrapolates hazards from structural analogs (Metribuzin, 6-aza-2-thiothymine) and the cinnamyl moiety.[1][2]

Critical Risk Profile:

• Bioactivity: 1,2,4-triazin-5-ones are a privileged scaffold in herbicidal (PSII inhibitors) and pharmaceutical chemistry (antiviral/antimicrobial) [1].[1][2] Treat as a potent bioactive agent capable of metabolic interference.

• Sensitization: The cinnamyl group is a known potential skin sensitizer.

• Physical State: Likely a crystalline solid. High risk of inhalation exposure during weighing due to electrostatic dust formation.

Part 2: Personal Protective Equipment (PPE) Matrix

Select PPE based on the operational state of the compound.

Protection Zone	Solid Handling (Weighing/Transfer)	Solution Handling (<100 mM)	Spill Cleanup / High Concentration
Respiratory	N95 or P100 Respirator (if outside hood).[1][2] Preferred: Handle strictly in Fume Hood.	Surgical Mask (Splash protection only).[2] Work in Fume Hood.	Full-Face Respirator with P100/Organic Vapor cartridges.[1]
Dermal (Hands)	Double Nitrile Gloves (Outer: 5 mil, Inner: 4 mil).[2] Change outer gloves immediately upon contamination.	Single Nitrile Gloves (5 mil).[2]	Laminate / Silver Shield Gloves (Chemical resistant).[2]
Ocular	Chemical Safety Goggles (Indirect vent).[2] Safety glasses are insufficient for powders.	Safety Glasses with Side Shields.[3]	Chemical Safety Goggles + Face Shield.
Body	Lab Coat (Cotton/Poly blend), closed-toe shoes, long pants.[2]	Lab Coat.	Tyvek® Suit or Chemical Apron.

Part 3: Operational Protocols

Receipt & Storage

• Verification: Upon receipt, verify the container integrity. Do not open shipping packaging in general office areas.

• Storage Conditions: Store at 2-8°C (refrigerated) unless Certificate of Analysis specifies otherwise. Keep container tightly sealed to prevent hydrolysis of the thioether linkage or oxidation.

• Segregation: Store away from Strong Oxidizing Agents (e.g., peroxides, permanganates) to prevent sulfoxide/sulfone formation [2].[2]

Safe Weighing Procedure (The "Static-Free" Method)

Context: Triazinone derivatives often carry static charge, causing "fly-away" powder that contaminates balance surfaces.[1][2]

• Engineering Control: Activate the Chemical Fume Hood . Verify face velocity (100 fpm).

• Preparation: Place a disposable balance draft shield or anti-static gun inside the hood if available.

• Transfer:

  • Use a plastic spatula (reduces metal-contact degradation).[1][2]

  • Weigh directly into a tared vial. Do not use weighing boats for quantities <10 mg; losses are too high.

  • Technique: Tap the spatula against the inner wall of the vial, not the rim, to keep the threads clean.[2]

• Decontamination: Wipe the balance area with a methanol-dampened Kimwipe immediately after use. Dispose of the wipe as solid hazardous waste.

Solubilization & Reaction Setup

• Solubility: This compound is lipophilic. Expect solubility in DMSO, DMF, or Dichloromethane .[2] Poor solubility in water.[4]

• Reaction Safety:

  • If using as a nucleophile or electrophile, ensure the reaction vessel is vented.

  • Avoid Strong Acids: Acidic hydrolysis can cleave the thioether bond, potentially releasing methanethiol or related sulfur species (odor/toxicity hazard).[2]

Part 4: Emergency Response & Waste Management

Spill Decision Logic

Scenario: 500 mg vial dropped, powder dispersed.

• Evacuate: Clear the immediate 10 ft radius.

• PPE Up: Don double gloves, goggles, and N95.

• Contain: Cover powder gently with wet paper towels (water/detergent mix) to prevent dust aerosolization.

• Clean: Scoop up the wet slurry. Wipe surface 3x with Ethanol.

• Disposal: Place all cleanup materials in a sealed bag labeled "Hazardous Debris - Triazinone."

Waste Disposal Streams

• Solid Waste: High-Temperature Incineration.[1] Label: Toxic Organic Solid (Triazinone derivative).[2]

• Liquid Waste: Segregated Organic Solvents (Non-Halogenated or Halogenated depending on solvent).[2]

• Aqueous Waste: Do NOT pour down the drain.[5][6] Triazinones are persistent aquatic toxins [3]. Collect in "Aqueous Toxic" carboy.

Part 5: Visualizations

Workflow: Safe Handling Lifecycle

Caption: Lifecycle flow emphasizing critical control points at Weighing and Waste Segregation.

Decision Tree: Spill Response

Caption: Immediate decision logic for containing solid vs. liquid spills to minimize exposure.

References

• Jindun Chemical. (2025).[3][5][7] 1,2,4-Triazinone 98% Min: A Key Intermediate for Advanced Chemical Synthesis. Retrieved from [Link][1][2]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. chemscene.com [chemscene.com]
• 4. 1,2,4-Triazinone 98% Min: A Key Intermediate for Advanced Chemical Synthesis [jindunchemical.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. fishersci.com [fishersci.com]